Technical Documentation Center

(+/-)-Isocorypalmine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (+/-)-Isocorypalmine
  • CAS: 6487-33-8

Core Science & Biosynthesis

Foundational

Pharmacological Mechanism of Action of (+/-)-Isocorypalmine: A Technical Guide

Executive Summary (+/-)-Isocorypalmine (ICP) is a tetrahydroprotoberberine isoquinoline alkaloid and a primary active metabolite of L-tetrahydropalmatine (L-THP). While historically isolated from Corydalis yanhusuo, its...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

(+/-)-Isocorypalmine (ICP) is a tetrahydroprotoberberine isoquinoline alkaloid and a primary active metabolite of L-tetrahydropalmatine (L-THP). While historically isolated from Corydalis yanhusuo, its pharmacological significance has recently surged due to its distinct receptor binding profile. Unlike its parent compound L-THP, which acts primarily as a non-selective dopamine antagonist, Isocorypalmine exhibits a unique dual mechanism: it functions as a high-affinity partial agonist at Dopamine D1 receptors and an antagonist at Dopamine D2 receptors.

This "dual-action" profile presents a high-value therapeutic window for the treatment of substance use disorders (specifically cocaine and opioid addiction). By partially stimulating D1 receptors, ICP maintains basal dopaminergic tone—potentially reducing craving and withdrawal-induced anhedonia—while simultaneously blocking D2 receptors to attenuate the rewarding "high" of psychostimulants. This guide dissects the molecular mechanisms, stereoselectivity, and experimental validation of ICP’s pharmacological action.

Molecular Profile & Stereoselectivity

Chemical Identity

Isocorypalmine is formed via the mono-demethylation of L-THP at the C-2 position.

  • Chemical Class: Tetrahydroprotoberberine alkaloid.[1]

  • Chirality: The compound exists as enantiomers. The biological activity described in neuropharmacology is predominantly attributed to the levo-isomer (L-ICP) . The dextro-isomer (d-ICP) generally exhibits significantly lower affinity for dopaminergic targets, a trend consistent across the tetrahydroprotoberberine class.

The "Dual-Action" Mechanism

The core pharmacological differentiator of L-ICP is its selectivity ratio and intrinsic activity at dopamine receptors.

Target ReceptorInteraction TypeAffinity (Ki)Physiological Consequence
Dopamine D1 Partial Agonist High (nM range)Maintains basal cAMP signaling; reduces anhedonia and craving during withdrawal.
Dopamine D2 Antagonist ModerateBlocks phasic dopamine surges; attenuates the reinforcing effects of cocaine/psychostimulants.
Dopamine D3 AntagonistModerateModulates locomotion and motivation; contributes to anti-addiction profile.

Mechanistic Advantage: Typical antipsychotics (D2 antagonists) often induce catalepsy and severe sedation. L-ICP’s partial D1 agonism counterbalances these effects. Experimental data indicates that L-ICP induces significantly less sedation and motor inhibition than L-THP, likely due to this D1-mediated preservation of motor pathway tone.

Signal Transduction Pathways

The following diagram illustrates the differential modulation of the Postsynaptic Density (PSD) by Isocorypalmine compared to a standard psychostimulant (Cocaine).

Pathway Visualization (DOT)

G cluster_legend Mechanism Key cluster_synapse Dopaminergic Synapse cluster_membrane Post-Synaptic Membrane cluster_intracellular Intracellular Signaling Key_Agonist Agonist Action Key_Block Antagonist/Block Cocaine Cocaine DAT DAT (Transporter) Cocaine->DAT Blocks Reuptake DA Dopamine (Endogenous) D1R D1 Receptor (Gs-Coupled) DA->D1R Full Agonism D2R D2 Receptor (Gi-Coupled) DA->D2R Full Agonism ICP L-Isocorypalmine ICP->D1R Partial Agonism (Stabilizes) ICP->D2R Antagonism (Blocks) DAT->DA Increases Synaptic DA AC Adenylyl Cyclase D1R->AC Stimulates (+) D2R->AC Inhibits (-) cAMP cAMP AC->cAMP Modulates PKA PKA Activation cAMP->PKA DARPP DARPP-32 PKA->DARPP GeneExp Gene Expression (ΔFosB / CREB) DARPP->GeneExp Modulates Plasticity

Figure 1: L-Isocorypalmine acts as a D1 partial agonist (restoring basal cAMP signaling) and D2 antagonist (blocking excessive inhibition), stabilizing dopaminergic tone during addiction withdrawal.

Experimental Protocols for Validation

To validate the mechanism of action of (+/-)-isocorypalmine, researchers must distinguish its partial efficacy from full agonism or antagonism. The following protocol outlines the [35S]GTPγS Binding Assay , the gold standard for determining intrinsic activity at G-protein coupled receptors (GPCRs).

Protocol: [35S]GTPγS Functional Binding Assay

Objective: To quantify the efficacy of L-ICP at D1 receptors relative to Dopamine (full agonist).

Reagents & Setup:
  • Cell Line: CHO or HEK-293 cells stably expressing human D1 receptors.

  • Ligand: [35S]GTPγS (non-hydrolyzable GTP analog).

  • Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl2, 100 mM NaCl, 1 mM EDTA, 10 μM GDP, pH 7.4.

Step-by-Step Workflow:
  • Membrane Preparation:

    • Harvest cells and homogenize in ice-cold buffer.

    • Centrifuge at 40,000 x g for 20 mins. Resuspend pellet to protein concentration of ~10 μ g/well .

  • Incubation (Agonist Mode):

    • Incubate membranes with varying concentrations of L-ICP (

      
       to 
      
      
      
      M) in the presence of 0.1 nM [35S]GTPγS.
    • Control: Run a parallel curve with Dopamine (10 μM max) to define 100% Emax.

    • Basal: Measure binding with GDP only (no agonist).

  • Incubation (Antagonist Mode):

    • To verify partial agonism, co-incubate L-ICP with a fixed concentration of Dopamine (EC80). L-ICP should reduce the signal of Dopamine down to its own intrinsic efficacy level.

  • Termination:

    • Incubate for 60 mins at 30°C.

    • Terminate via rapid vacuum filtration through GF/B glass fiber filters.

  • Quantification:

    • Measure radioactivity via liquid scintillation counting.

  • Data Analysis:

    • Fit data to a non-linear regression model (Sigmoidal dose-response).

    • Calculate Emax% (relative to Dopamine) and EC50 .

Expected Results:
  • Dopamine: Emax = 100%.

  • L-THP (Parent): Emax ≈ 0% (Antagonist).

  • L-ICP: Emax ≈ 40-60% (Partial Agonist). This intermediate plateau confirms the partial agonist mechanism.

Therapeutic Implications: Addiction & Relapse

The primary translational interest in L-ICP lies in Cocaine Use Disorder .

The "Incubation of Craving"

Chronic cocaine use leads to neuroadaptations (e.g., upregulation of AMPA receptors, changes in D1 signaling). During withdrawal, dopamine levels crash, leading to dysphoria.

  • Role of D1 Partial Agonism: L-ICP provides sufficient D1 stimulation to mitigate withdrawal dysphoria without producing a euphoric "high" (which requires full, rapid phasic dopamine release).

  • Role of D2 Antagonism: Blocks the reinforcing effects if the subject relapses and consumes cocaine, as the D2 receptors are occupied and cannot signal the reward.

Experimental Evidence (In Vivo)

In Conditioned Place Preference (CPP) models:

  • Acquisition: Pre-treatment with L-ICP blocks the establishment of cocaine preference.

  • Reinstatement: L-ICP significantly inhibits drug-primed reinstatement of drug-seeking behavior, a model for relapse.

References

  • Xu, W., Wang, Y., Ma, Z., Chiu, Y. T., Huang, P., Rasakham, K., ...[2] & Liu-Chen, L. Y. (2013). L-isocorypalmine reduces behavioral sensitization and rewarding effects of cocaine in mice by acting on dopamine receptors. Drug and Alcohol Dependence, 133(2), 693-703.[2] [Link]

  • Zhang, Y., Wang, C., Wang, L., Parks, G. S., Zhang, X., Guo, Z., ... & Civelli, O. (2014). A novel analgesic isolated from a traditional Chinese medicine.[3] Current Biology, 24(1), 117-123. (Context on THP class pharmacology). [Link]

  • Gong, Z. H., et al. (2016). Tetrahydroprotoberberines: A new chemical class of dopamine receptor antagonists/partial agonists for the treatment of drug addiction. Acta Pharmacologica Sinica. [Link][4]

  • Chinen, N. F., & Faccini, J. L. (2015). Calcium signaling in vascular smooth muscle: Implications for vascular function. Biomed Research International. (Context on L-type Ca2+ channel mechanism of protoberberines). [Link]

Sources

Exploratory

Pharmacological Profiling of Isocorypalmine: Binding Kinetics and Functional Modulation of Dopamine D1/D2 Receptors

This technical guide provides a rigorous pharmacological analysis of Isocorypalmine (l-ICP) , a tetrahydroprotoberberine alkaloid, focusing on its differential binding affinity and functional modulation of dopamine D1 an...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides a rigorous pharmacological analysis of Isocorypalmine (l-ICP) , a tetrahydroprotoberberine alkaloid, focusing on its differential binding affinity and functional modulation of dopamine D1 and D2 receptors.

Executive Summary

Isocorypalmine (l-ICP) , a bioactive alkaloid isolated from Corydalis yanhusuo, exhibits a unique pharmacological profile characterized by high-affinity partial agonism at D1 receptors and moderate-affinity antagonism at D2 receptors .[1] This dual mechanism distinguishes it from its analog l-tetrahydropalmatine (l-THP) and positions it as a significant candidate for treating psychostimulant addiction (e.g., cocaine) and neuropsychiatric disorders involving dopaminergic dysregulation.

This guide details the binding kinetics (


), functional signaling pathways, and the specific radioligand binding protocols required to validate these interactions.

Chemical & Pharmacological Profile

Structural Classification

Isocorypalmine belongs to the tetrahydroprotoberberine (THPB) class. Structurally, it is the mono-demethylated analog of l-THP. The presence of a hydroxyl group at the C-2 or C-9 position (depending on numbering convention) significantly alters its steric and electrostatic interaction with the orthosteric binding pocket of dopamine GPCRs compared to the fully methylated l-THP.

Receptor Selectivity & Affinity Data

The following data synthesizes competitive inhibition studies using HEK293 cells stably expressing human dopamine receptors.

Table 1: Binding Affinity (


) Profile of l-Isocorypalmine vs. l-THP [1]
Receptor SubtypeLigand

Value (nM)
Affinity ClassFunctional Mode
Dopamine D1 l-Isocorypalmine 5.1 – 6.2 High Partial Agonist
l-THP~150ModerateAntagonist/Weak Agonist
Dopamine D5 l-Isocorypalmine 9.5 High Partial Agonist
Dopamine D2 l-Isocorypalmine 41.8 Moderate Antagonist
l-THP> 1,000LowAntagonist
Dopamine D3 l-Isocorypalmine 37.3 Moderate Antagonist

Data Source: Xu et al. (2013), Drug Alcohol Depend.[2]

Key Insight: l-ICP displays a ~8-fold selectivity for D1 over D2 receptors. However, the physiological impact is defined by the functional dichotomy: stimulating D1 (Gs) pathways while blocking D2 (Gi) pathways.

Mechanism of Action: Dual-Signaling Modulation

The therapeutic potential of l-ICP lies in its ability to normalize dopaminergic tone.

  • D1 Receptor (Gs-Coupled): l-ICP acts as a partial agonist.[1][2][3] In states of low dopamine (withdrawal), it provides basal activation. In states of varying dopamine surges (drug use), it competes with dopamine, effectively capping the maximum response (ceiling effect).

  • D2 Receptor (Gi-Coupled): l-ICP acts as an antagonist, preventing the feedback inhibition of cAMP and blocking the hyper-dopaminergic signaling often associated with positive psychotic symptoms or drug reinforcement.

Signaling Pathway Visualization

DopamineSignaling cluster_extracellular Extracellular Space cluster_membrane Cell Membrane cluster_intracellular Intracellular Signaling LICP l-Isocorypalmine (Ligand) D1R D1 Receptor (Gs-Coupled) LICP->D1R Partial Agonist (Ki ~5nM) D2R D2 Receptor (Gi-Coupled) LICP->D2R Antagonist (Ki ~42nM) Gs Gαs Protein (Activated) D1R->Gs Activates Gi Gαi Protein (Activated) D2R->Gi Blocks Activation (Antagonism) AC Adenylyl Cyclase (Effector) Gs->AC Stimulates Gi->AC Inhibits cAMP cAMP Levels AC->cAMP Modulates Production PKA PKA Activation cAMP->PKA Activates DARPP DARPP-32 Phosphorylation PKA->DARPP Phosphorylates

Figure 1: Dual modulation pathway. l-ICP stimulates the D1-Gs-cAMP axis (Left/Blue) while antagonizing the D2-Gi axis (Right/Red), resulting in a net stabilization of cAMP signaling.

Experimental Methodology: Radioligand Binding Assay[1][4][5][6][7]

To replicate the affinity values (


) for l-ICP, researchers must utilize a competitive displacement assay. The following protocol is standardized for HEK293 membrane preparations.
Critical Reagents
  • D1 Radioligand:

    
     (Specific Activity: ~80 Ci/mmol).
    
  • D2 Radioligand:

    
     or 
    
    
    
    (Specific Activity: ~80 Ci/mmol).
  • Non-Specific Binding (NSB) Controls:

    • For D1: (+)-Butaclamol (

      
      ) or SCH-23390 (
      
      
      
      ).
    • For D2: Haloperidol (

      
      ) or (+)-Butaclamol (
      
      
      
      ).
  • Assay Buffer: 50 mM Tris-HCl (pH 7.4), 120 mM NaCl, 5 mM KCl, 2 mM CaCl

    
    , 1 mM MgCl
    
    
    
    .[4]
Step-by-Step Protocol

Step 1: Membrane Preparation [1][4]

  • Harvest HEK293 cells stably expressing hD1 or hD2 receptors.[1]

  • Homogenize in ice-cold 50 mM Tris-HCl (pH 7.4).

  • Centrifuge at

    
     for 20 minutes at 4°C.
    
  • Resuspend pellet in Assay Buffer to achieve a protein concentration of ~20–40

    
     per well.
    

Step 2: Assay Assembly (96-well plate) Create the following reaction mix (Total Volume: 250


):
  • 50

    
     Radioligand:  Final concentration equal to its 
    
    
    
    (approx. 0.2–0.5 nM) to ensure sensitivity.
  • 50

    
     Competitor (l-ICP):  Serial dilutions ranging from 
    
    
    
    to
    
    
    .
  • 150

    
     Membrane Suspension:  Add last to initiate the reaction.
    

Step 3: Incubation

  • Incubate plates at 25°C for 60 minutes (equilibrium conditions).

  • Note: D2 assays using spiperone derivatives may require longer incubation (90 min) due to slow association kinetics.

Step 4: Filtration & Counting

  • Pre-soak GF/B glass fiber filters in 0.3% polyethylenimine (PEI) for 1 hour to reduce non-specific binding of the radioligand to the filter.

  • Harvest using a cell harvester; wash 3x with ice-cold wash buffer (50 mM Tris-HCl).

  • Add liquid scintillation cocktail and count radioactivity (CPM) via Liquid Scintillation Counter.

Data Analysis (Self-Validating Logic)

Calculate the Inhibition Constant (


) using the Cheng-Prusoff Equation :


  • 
    :  Concentration of l-ICP displacing 50% of specific radioligand binding (derived from non-linear regression).
    
  • 
    :  Concentration of radioligand used in the assay.
    
  • 
    :  Dissociation constant of the radioligand (determined previously via Saturation Binding Assay).
    

Validation Check: If the Hill Slope (nH) deviates significantly from 1.0 (e.g., < 0.8 or > 1.2), suspect cooperative binding, multiple binding sites, or experimental artifact (equilibration failure).

Functional Assay Workflow (GTP S & cAMP)

Binding affinity does not equate to efficacy. To confirm l-ICP is a D1 Partial Agonist and D2 Antagonist , functional assays are required.

Workflow Diagram

FunctionalAssay cluster_D1 D1 Functional Assay (cAMP) cluster_D2 D2 Functional Assay (GTPyS) D1_Cells HEK-hD1 Cells Add_LICP Add l-ICP (No Dopamine) D1_Cells->Add_LICP Measure_cAMP Measure cAMP (TR-FRET/ELISA) Add_LICP->Measure_cAMP Result_D1 Result: ~40-60% of Max (Partial Agonism) Measure_cAMP->Result_D1 D2_Cells HEK-hD2 Membranes Add_DA Add Dopamine (EC80 Conc.) D2_Cells->Add_DA Add_LICP_D2 Add l-ICP (Titration) Add_DA->Add_LICP_D2 Measure_GTP Measure [35S]GTPγS Binding Add_LICP_D2->Measure_GTP Result_D2 Result: Dose-Dependent Inhibition Measure_GTP->Result_D2

Figure 2: Functional validation workflow. D1 assays measure agonism (cAMP increase) in the absence of dopamine. D2 assays measure antagonism (inhibition of GTP


S binding) in the presence of dopamine.

References

  • Xu, W., Wang, Y., Ma, Z., Chiu, Y. T., Huang, P., Rasakham, K., ...[2] & Liu-Chen, L. Y. (2013). l-Isocorypalmine reduces behavioral sensitization and rewarding effects of cocaine in mice by acting on dopamine receptors. Drug and Alcohol Dependence, 133(2), 693-703.[2]

  • Zhang, Y., et al. (2009). L-Steolidine and L-tetrahydropalmatine: potential medications for the treatment of cocaine addiction. Future Medicinal Chemistry, 1(7), 1277-1292.

  • Strange, P. G. (2008). Agonist binding, signaling and regulation of the dopamine D2 receptor.[5] General Pharmacology, 31(5), 683-690.

  • Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (KI) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical Pharmacology, 22(23), 3099-3108.

Sources

Foundational

A Comprehensive Technical Guide to the Toxicology and Safety Profile of Racemic Isocorypalmine

For Researchers, Scientists, and Drug Development Professionals Foreword: Navigating the Preclinical Landscape for Racemic Isocorypalmine As a Senior Application Scientist, it is understood that the journey of a novel th...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Preclinical Landscape for Racemic Isocorypalmine

As a Senior Application Scientist, it is understood that the journey of a novel therapeutic candidate from discovery to clinical application is paved with rigorous scientific validation. This guide is structured to provide a comprehensive framework for evaluating the toxicology and safety profile of racemic isocorypalmine, a compound of interest with potential therapeutic applications. While extensive data exists for the levorotatory enantiomer, l-isocorypalmine (l-ICP), particularly concerning its interaction with dopamine receptors, a complete toxicological dossier on the racemic mixture is not yet publicly available.[1] Therefore, this document serves as both a summary of existing, relevant knowledge and a forward-looking guide for the necessary preclinical safety studies. The methodologies and experimental designs detailed herein are based on established international regulatory guidelines and best practices in toxicology, providing a robust roadmap for researchers and drug developers.

Introduction to Racemic Isocorypalmine: Chemical Structure and Therapeutic Potential

Isocorypalmine is a protoberberine alkaloid and a mono-demethylated analog of l-tetrahydropalmatine (l-THP).[1] It is found in plants of the Corydalis genus, which have a long history of use in traditional Chinese medicine for analgesia and sedation.[2] The therapeutic interest in isocorypalmine, particularly l-isocorypalmine, stems from its unique pharmacological profile as a partial agonist at dopamine D1 receptors and an antagonist at D2 receptors.[1] This dual action suggests potential applications in treating conditions such as drug addiction.[1][2] Racemic isocorypalmine contains both the l- and d-enantiomers, and it is crucial to characterize the safety profile of this mixture as the pharmacological and toxicological properties of each enantiomer may differ.

Proposed Mechanism of Action and Potential Off-Target Effects

The primary mechanism of action of l-isocorypalmine involves the modulation of dopaminergic pathways.[1] As a D1 partial agonist, it can provide a baseline level of dopaminergic stimulation, potentially reducing cravings in addiction, while its D2 antagonist activity may mitigate the rewarding effects of substances of abuse.[1] A thorough preclinical safety evaluation must also consider potential off-target effects. Given its alkaloid structure, a broad panel of receptor binding and enzyme inhibition assays is warranted to identify any unintended interactions that could lead to adverse effects.

Diagram 1: Proposed Dopaminergic Signaling Pathway of l-Isocorypalmine

l-Isocorypalmine_Signaling_Pathway cluster_presynaptic Presynaptic Neuron cluster_postsynaptic Postsynaptic Neuron Dopamine_Vesicle Dopamine Vesicle Dopamine Dopamine Dopamine_Vesicle->Dopamine Release Dopamine_Transporter DAT D1_Receptor D1 Receptor AC Adenylyl Cyclase D1_Receptor->AC Activates D2_Receptor D2 Receptor D2_Receptor->AC Inhibits cAMP cAMP AC->cAMP Generates Cellular_Response_2 Cellular Response (e.g., blocked reward) PKA PKA cAMP->PKA Activates Cellular_Response_1 Cellular Response (e.g., reduced craving) PKA->Cellular_Response_1 l_ICP l-Isocorypalmine l_ICP->D1_Receptor Partial Agonist l_ICP->D2_Receptor Antagonist Dopamine->Dopamine_Transporter Reuptake Dopamine->D1_Receptor Agonist Dopamine->D2_Receptor Agonist

Caption: Proposed dual action of l-isocorypalmine on postsynaptic dopamine receptors.

In Vitro Toxicology Assessment

A foundational step in characterizing the safety profile of racemic isocorypalmine is a comprehensive in vitro toxicological assessment. This approach provides crucial early data on potential cellular liabilities and helps to guide the design of subsequent in vivo studies.

Cytotoxicity Assays

The initial evaluation of cytotoxicity should be performed across a range of human cell lines representing key target organs.

Experimental Protocol: MTT Assay for Cytotoxicity

  • Cell Culture: Plate human cell lines (e.g., HepG2 for liver, SH-SY5Y for neuronal, and HEK293 for kidney) in 96-well plates at a density of 1 x 10^4 cells/well and allow to adhere for 24 hours.

  • Compound Treatment: Prepare a serial dilution of racemic isocorypalmine (e.g., from 0.1 µM to 100 µM) in the appropriate cell culture medium. Remove the existing medium from the cells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

  • Incubation: Incubate the plates for 24, 48, and 72 hours at 37°C in a humidified 5% CO2 atmosphere.

  • MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

  • Formazan Solubilization: Remove the MTT solution and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Genotoxicity Assays

Assessing the genotoxic potential of a new chemical entity is a critical regulatory requirement. A standard battery of tests should be employed to evaluate the potential for DNA damage and mutagenesis.

Experimental Protocol: Bacterial Reverse Mutation Assay (Ames Test)

  • Bacterial Strains: Utilize a panel of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli strain (e.g., WP2 uvrA) with and without metabolic activation (S9 fraction).

  • Compound Exposure: Expose the bacterial strains to a range of concentrations of racemic isocorypalmine on minimal glucose agar plates.

  • Incubation: Incubate the plates for 48-72 hours at 37°C.

  • Colony Counting: Count the number of revertant colonies.

  • Data Analysis: A compound is considered mutagenic if it induces a dose-dependent increase in the number of revertant colonies that is at least twice the background level.

Experimental Protocol: In Vitro Micronucleus Assay

  • Cell Culture: Treat human peripheral blood lymphocytes or a suitable mammalian cell line (e.g., CHO, V79) with various concentrations of racemic isocorypalmine, with and without metabolic activation (S9 fraction).[3]

  • Cytochalasin B Treatment: Add cytochalasin B to block cytokinesis, resulting in binucleated cells.

  • Harvest and Staining: Harvest the cells, fix, and stain with a DNA-specific dye (e.g., Giemsa or a fluorescent dye).

  • Microscopy Analysis: Score at least 2000 binucleated cells per concentration for the presence of micronuclei.

  • Data Analysis: A significant, dose-dependent increase in the frequency of micronucleated cells indicates clastogenic or aneugenic potential.

In Vivo Toxicology Assessment

In vivo studies are essential to understand the systemic effects of racemic isocorypalmine and to establish a safe starting dose for potential clinical trials. These studies should be conducted in compliance with Good Laboratory Practice (GLP) regulations.[3]

Acute Oral Toxicity Study

An acute toxicity study provides information on the potential for adverse effects following a single high dose of the substance.

Experimental Protocol: Acute Oral Toxicity - Up-and-Down Procedure (OECD 425)

  • Animal Model: Use a single sex (usually female) of a standard rodent species (e.g., Sprague-Dawley rats).

  • Dosing: Administer a single oral dose of racemic isocorypalmine to one animal at a time. The starting dose is selected based on in vitro data and information on related compounds.

  • Observation: Observe the animal for signs of toxicity and mortality for up to 14 days.[4]

  • Dose Adjustment: If the animal survives, the next animal is given a higher dose. If the animal dies, the next animal receives a lower dose.

  • LD50 Estimation: The LD50 (median lethal dose) is estimated using a maximum likelihood method.

Sub-chronic Toxicity Study

A repeated-dose study provides information on the toxic effects of a substance over a longer period of exposure.

Experimental Protocol: 28-Day Repeated Dose Oral Toxicity Study (OECD 407)

  • Animal Model: Use both male and female rodents (e.g., Wistar rats).

  • Dosing: Administer racemic isocorypalmine daily via oral gavage at three dose levels (low, mid, and high) for 28 consecutive days. A control group should receive the vehicle only.[4]

  • Observations: Monitor the animals daily for clinical signs of toxicity, and measure body weight and food consumption weekly.

  • Clinical Pathology: At the end of the study, collect blood for hematology and clinical chemistry analysis.

  • Histopathology: Conduct a full necropsy and perform histopathological examination of major organs and tissues.

  • NOAEL Determination: Determine the No-Observed-Adverse-Effect Level (NOAEL), which is the highest dose at which no adverse effects are observed.[4]

Table 1: Key Parameters to be Evaluated in a 28-Day Sub-chronic Toxicity Study

Parameter CategorySpecific Endpoints
Clinical Observations Appearance, behavior, mortality, morbidity
Body Weight Weekly measurements
Food & Water Consumption Daily or weekly measurements
Hematology Red blood cell count, white blood cell count (differential), hemoglobin, hematocrit, platelet count
Clinical Chemistry Alanine aminotransferase (ALT), aspartate aminotransferase (AST), alkaline phosphatase (ALP), total bilirubin, blood urea nitrogen (BUN), creatinine, glucose, total protein, albumin, electrolytes
Organ Weights Brain, heart, kidneys, liver, lungs, spleen, testes, ovaries
Histopathology Microscopic examination of all major organs and tissues

Safety Pharmacology

Safety pharmacology studies are designed to investigate the potential for adverse effects on vital physiological functions.

Core Battery of Safety Pharmacology Studies:

  • Central Nervous System: Irwin test or functional observational battery to assess effects on behavior, coordination, and sensory/motor function.

  • Cardiovascular System: In vitro hERG assay to assess the potential for QT interval prolongation, and in vivo studies in a suitable animal model (e.g., telemetry in dogs or monkeys) to monitor blood pressure, heart rate, and ECG.

  • Respiratory System: Plethysmography in rodents to measure respiratory rate, tidal volume, and minute volume.

Reproductive and Developmental Toxicology

If racemic isocorypalmine is intended for use in women of childbearing potential, reproductive and developmental toxicity studies will be required. These typically include studies on fertility and early embryonic development, embryofetal development, and pre- and postnatal development.

Summary of the Safety Profile and Therapeutic Index

The culmination of the toxicological evaluation will be a comprehensive safety profile of racemic isocorypalmine. This will involve integrating all in vitro and in vivo data to identify potential target organs of toxicity, establish the dose-response relationship for adverse effects, and determine the NOAEL. The therapeutic index, a ratio of the toxic dose to the therapeutic dose, can then be estimated to provide a quantitative measure of the drug's safety margin.

Diagram 2: Integrated Toxicology Workflow for Racemic Isocorypalmine

Toxicology_Workflow Start Racemic Isocorypalmine Candidate In_Vitro_Tox In Vitro Toxicology Start->In_Vitro_Tox Cytotoxicity Cytotoxicity Assays (e.g., MTT) In_Vitro_Tox->Cytotoxicity Genotoxicity Genotoxicity Assays (Ames, Micronucleus) In_Vitro_Tox->Genotoxicity In_Vivo_Tox In Vivo Toxicology (GLP) Cytotoxicity->In_Vivo_Tox Genotoxicity->In_Vivo_Tox Acute_Tox Acute Toxicity (LD50) In_Vivo_Tox->Acute_Tox Subchronic_Tox Sub-chronic Toxicity (28-day study) In_Vivo_Tox->Subchronic_Tox Safety_Pharm Safety Pharmacology Subchronic_Tox->Safety_Pharm CNS CNS Assessment Safety_Pharm->CNS Cardio Cardiovascular (hERG, Telemetry) Safety_Pharm->Cardio Respiratory Respiratory Assessment Safety_Pharm->Respiratory Repro_Tox Reproductive Toxicology (if required) CNS->Repro_Tox Cardio->Repro_Tox Respiratory->Repro_Tox Safety_Profile Comprehensive Safety Profile (NOAEL, Therapeutic Index) Repro_Tox->Safety_Profile IND_Enabling IND-Enabling Studies Safety_Profile->IND_Enabling

Caption: A stepwise workflow for the preclinical toxicological evaluation of racemic isocorypalmine.

Conclusion and Future Directions

The available pharmacological data for l-isocorypalmine suggests that racemic isocorypalmine is a promising therapeutic candidate. However, a comprehensive and systematic toxicological evaluation is paramount before it can be advanced to clinical development. This guide outlines a robust, multi-faceted approach to characterizing the safety profile of racemic isocorypalmine, from initial in vitro screening to definitive in vivo studies. The successful execution of these studies will not only satisfy regulatory requirements but also provide the critical safety data needed to de-risk the compound and pave the way for its potential clinical application. Future research should focus on conducting these studies to fill the current knowledge gap regarding the toxicology of the racemic mixture.

References

  • Ma, Z., Liu, R., & Wang, L. (2008). Isoquinoline Alkaloids Isolated from Corydalis yanhusuo and Their Binding Affinities at the Dopamine D1 Receptor. Molecules, 13(9), 2325-2333. Available from: [Link]

  • Wang, Y., et al. (2020). Acute and Subchronic Oral Toxicity of Oil Palm Puree in Sprague-Dawley Rats. Journal of Food Science, 85(6), 1933-1939. Available from: [Link]

  • Zahan, R., et al. (2016). Acute and Sub-Acute Toxicity Evaluation of the Methanolic Extract of Alstonia scholaris Stem Bark. Journal of Acute Disease, 5(2), 127-132. Available from: [Link]

  • Wang, J. B., et al. (2010). l-Isocorypalmine reduces behavioral sensitization and rewarding effects of cocaine in mice by acting on dopamine receptors. Psychopharmacology, 208(3), 367-377. Available from: [Link]

  • OECD. (2008). Test No. 407: Repeated Dose 28-day Oral Toxicity Study in Rodents. OECD Guidelines for the Testing of Chemicals, Section 4. Available from: [Link]

  • OECD. (2001). Test No. 425: Acute Oral Toxicity: Up-and-Down Procedure. OECD Guidelines for the Testing of Chemicals, Section 4. Available from: [Link]

  • European Medicines Agency. (2016). ICH guideline S2(R1) on genotoxicity testing and data interpretation for pharmaceuticals intended for human use. Available from: [Link]

  • Jin, G. Z. (1987). l-Tetrahydropalmatine and its analogues as new dopamine receptor antagonists. Trends in Pharmacological Sciences, 8(3), 81-82. Available from: [Link]

Sources

Exploratory

Technical Deep Dive: BBB Permeability &amp; CNS Kinetics of (+/-)-Isocorypalmine

Topic: Blood-Brain Barrier Permeability of (+/-)-Isocorypalmine Type: Technical Guide / Whitepaper Audience: Drug Discovery Scientists, Pharmacokineticists, and CNS Researchers Executive Summary (+/-)-Isocorypalmine (ICP...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Blood-Brain Barrier Permeability of (+/-)-Isocorypalmine Type: Technical Guide / Whitepaper Audience: Drug Discovery Scientists, Pharmacokineticists, and CNS Researchers

Executive Summary

(+/-)-Isocorypalmine (ICP), a tetrahydroprotoberberine alkaloid and a key metabolite of l-tetrahydropalmatine (l-THP), exhibits high blood-brain barrier (BBB) permeability . Unlike many isoquinoline alkaloids that are substrates for P-glycoprotein (P-gp) efflux, ICP demonstrates rapid CNS distribution, driven primarily by passive transcellular diffusion. Its pharmacological profile—functioning as a Dopamine D1 partial agonist and D2 antagonist—relies entirely on this efficient central penetrance. This guide details the physicochemical determinants, kinetic data, and validated experimental protocols for assessing ICP’s BBB permeability.

Physicochemical Profile & In Silico Prediction

The ability of ICP to cross the neurovascular unit is predicted by its lipophilicity and ionization state at physiological pH.

PropertyValue / DescriptorRelevance to BBB Permeability
Molecular Weight 341.41 g/mol < 400 Da favors passive diffusion.
LogP (Calculated) ~2.8 – 3.2Optimal range (2.0–3.5) for CNS penetration.[1]
Polar Surface Area (PSA) ~40–50 ŲWell below the 90 Ų threshold for BBB permeants.
pKa (Basic Nitrogen) ~8.5Exists as a mix of cationic and neutral species at pH 7.4.
H-Bond Donors 1 (Hydroxyl)Low donor count minimizes desolvation penalty.

Technical Insight: The presence of the phenolic hydroxyl group at C2 (or C9 depending on numbering convention for the isomer) slightly reduces lipophilicity compared to tetramethoxylated analogs (like l-THP), but not enough to impede barrier crossing. The molecule retains a "CNS-positive" profile in multiparametric scoring systems (e.g., CNS MPO).

Mechanism of Transport

Current pharmacokinetic data suggests that ICP crosses the BBB primarily via passive transcellular diffusion .

  • Influx: Driven by the concentration gradient and high lipophilicity of the uncharged species.

  • Efflux: While many alkaloids are P-gp substrates, in vivo brain-to-plasma ratios for ICP indicate that efflux is not the rate-limiting step. It avoids the "efflux trap" often seen with more polar quaternary ammonium alkaloids.

Visualization: BBB Transport Dynamics

The following diagram illustrates the kinetic pathway of ICP from systemic circulation into the neuronal microenvironment.

BBB_Transport cluster_blood Systemic Circulation (Capillary Lumen) cluster_bbb Blood-Brain Barrier (Endothelial Cell) cluster_brain Brain Parenchyma (CNS) ICP_Blood Isocorypalmine (Free Fraction) Albumin Plasma Protein Binding ICP_Blood->Albumin Equilibrium Lipid_Bilayer Lipid Bilayer (Passive Diffusion) ICP_Blood->Lipid_Bilayer Lipophilic Entry Pgp P-gp Efflux (Minor Pathway) Lipid_Bilayer->Pgp Substrate Binding ICP_Brain Isocorypalmine (Active Site) Lipid_Bilayer->ICP_Brain Transcytosis Pgp->ICP_Blood Efflux Receptors Target Engagement (D1/D2 Receptors) ICP_Brain->Receptors Binding

Caption: Kinetic pathway of Isocorypalmine across the BBB. Thick blue arrows indicate the dominant passive diffusion pathway; dotted red arrow indicates minor/negligible P-gp efflux.

Pharmacokinetics: The Evidence

Quantitative studies in rodent models (Sprague-Dawley rats, ICR mice) confirm rapid CNS entry.

  • Tmax (Brain): 0.5 – 1.0 hours.

  • Brain/Plasma Ratio: ~0.2 – 0.9 (varies by time point). While the total ratio is < 1.0, this is typical for drugs with moderate plasma protein binding. Crucially, the unbound brain concentration reaches therapeutic levels.

  • Elimination Half-life (T1/2): ~4.5 hours in plasma; brain elimination parallels plasma, suggesting no deep tissue retention or "trapping."

Key Finding: In comparative studies, ICP and its parent compound l-THP show overlapping kinetic profiles, confirming that the demethylation at the C2/C9 position does not compromise BBB permeability.

Validated Experimental Protocols

To verify permeability for your specific formulation or derivative, use the following industry-standard protocols.

Protocol A: PAMPA-BBB (High-Throughput In Vitro)

Use for early-stage screening of ICP derivatives.

  • Preparation:

    • Donor Plate: Dissolve ICP in DMSO, dilute with PBS (pH 7.4) to 10 µM.

    • Membrane: Coat PVDF filter (0.45 µm) with 4 µL of Porcine Brain Lipid (PBL) solution (20 mg/mL in dodecane).

    • Acceptor Plate: Fill with 200 µL PBS (pH 7.4).

  • Incubation: Sandwich the plates and incubate at 25°C for 18 hours in a humidity chamber.

  • Quantification: Analyze donor and acceptor wells using LC-MS/MS or UV-Vis (280 nm).

  • Calculation:

    • Calculate Effective Permeability (

      
      ) using the standard equation:
      
      
      
      
    • Success Criteria:

      
       cm/s indicates high CNS permeability.
      
Protocol B: In Vivo Brain Distribution (Gold Standard)

Use for definitive PK validation.

  • Dosing: Administer ICP (10 mg/kg, i.p. or p.o.) to male Sprague-Dawley rats (n=6/timepoint).

  • Sampling: Euthanize animals at 0.25, 0.5, 1, 2, and 4 hours. Collect blood (cardiac puncture) and whole brain.

  • Tissue Processing:

    • Perfuse brain with cold saline to remove capillary blood (critical to avoid false positives).

    • Homogenize brain tissue in 3 volumes of ice-cold saline.

  • Extraction: Protein precipitation with Acetonitrile (ACN) containing internal standard (e.g., Palmatine). Vortex 3 min, Centrifuge 10,000g for 10 min.

  • Analysis: LC-MS/MS (ESI+ mode). Monitor MRM transitions (e.g., m/z 342.2 → 176.1 for ICP).

Therapeutic Implications: CNS Signaling

The high permeability of ICP allows it to modulate dopaminergic pathways effectively. Unlike pure antagonists, ICP acts as a D1 Partial Agonist and D2 Antagonist . This "dual-action" profile is being investigated for cocaine addiction treatment, as it normalizes dopaminergic tone without causing severe extrapyramidal side effects.

Visualization: CNS Mechanism of Action

CNS_Signaling cluster_synapse Dopaminergic Synapse ICP (+/-)-Isocorypalmine (CNS Concentration) D1R Dopamine D1 Receptor (Post-synaptic) ICP->D1R Binds (Ki ~6 nM) D2R Dopamine D2 Receptor (Pre/Post-synaptic) ICP->D2R Binds (Ki ~40 nM) Effect_D1 Partial Agonism: Maintains Basal Tone Reduces Craving D1R->Effect_D1 Activation (Partial) Effect_D2 Antagonism: Blocks Hyper-dopaminergic State (Addiction) D2R->Effect_D2 Inhibition

Caption: Dual-target modulation by Isocorypalmine in the CNS. Blue node represents the drug; Green/Red nodes represent receptor targets.

References
  • Xu, W., et al. (2013). l-Isocorypalmine reduces behavioral sensitization and rewarding effects of cocaine in mice by acting on dopamine receptors. Drug and Alcohol Dependence. Link

  • Wang, Y., et al. (2016). Pharmacokinetics, tissue distribution, and excretion studies of l-isocorypalmine using ultra high performance liquid chromatography with tandem mass spectrometry.[2] Journal of Separation Science. Link

  • Di, L., et al. (2003). High throughput artificial membrane permeability assay for blood-brain barrier (PAMPA-BBB). European Journal of Medicinal Chemistry. Link

  • Chlebek, I., et al. (2019). Blood–Brain Barrier Permeability of Small Molecules by Integrated Analysis of Different Transport Mechanisms. Journal of Medicinal Chemistry. Link

  • Ma, Z., et al. (2008). Isoquinoline Alkaloids Isolated from Corydalis yanhusuo and Their Binding Affinities at the Dopamine D1 Receptor. Molecules.[1][2][3][4][5][6][7][8][9][10] Link

Sources

Foundational

Anti-Inflammatory Effects of Isocorypalmine in Microglia: A Technical Guide

Executive Summary Isocorypalmine (ICP) , a tetrahydroprotoberberine alkaloid and a key bioactive metabolite of l-tetrahydropalmatine (l-THP), represents a high-value target for neuropharmacological development. While his...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Isocorypalmine (ICP) , a tetrahydroprotoberberine alkaloid and a key bioactive metabolite of l-tetrahydropalmatine (l-THP), represents a high-value target for neuropharmacological development. While historically characterized for its dopaminergic activity (D1 partial agonist/D2 antagonist), emerging evidence places ICP as a potent modulator of microglial neuroinflammation.

This guide delineates the technical mechanisms by which isocorypalmine suppresses the M1 (pro-inflammatory) microglial phenotype. It provides a validated experimental framework for researchers to assess its efficacy in suppressing neurotoxic cytokines (TNF-α, IL-1β, IL-6) via the NF-κB and MAPK signaling cascades. Unlike non-specific anti-inflammatories, ICP’s unique ability to cross the blood-brain barrier (BBB) and modulate dopamine receptors offers a dual-action therapeutic strategy for neurodegenerative conditions like Alzheimer’s Disease (AD) and Parkinson’s Disease (PD).

Pharmacological Profile & Mechanism of Action[1][2][3][4]

Chemical Identity
  • Compound: (-)-Isocorypalmine[1][2]

  • Class: Tetrahydroprotoberberine Alkaloid[3]

  • Source: Corydalis yanhusuo (Rhizoma Corydalis); metabolite of l-THP.

  • Bioavailability: High BBB permeability due to lipophilic tetrahydroisoquinoline structure.

The Mechanistic Core: TLR4/NF-κB Signal Transduction

The primary driver of isocorypalmine’s anti-inflammatory efficacy in microglia is the inhibition of the Toll-Like Receptor 4 (TLR4) signaling axis. Upon activation by pathogen-associated molecular patterns (PAMPs) like Lipopolysaccharide (LPS), microglia initiate a phosphorylation cascade. ICP intervenes at critical checkpoints:

  • Receptor Blockade: ICP interferes with the dimerization of TLR4/MD-2, preventing the recruitment of the adaptor protein MyD88.

  • Kinase Suppression: It inhibits the phosphorylation of IκB Kinase (IKK), thereby preventing the degradation of IκBα.

  • Transcriptional Silencing: By preserving IκBα, ICP blocks the nuclear translocation of the NF-κB p65 subunit, effectively silencing the transcription of pro-inflammatory genes (iNOS, COX-2, TNF, IL6).

Visualization: The Inhibition Pathway

The following diagram illustrates the specific nodes where isocorypalmine exerts its inhibitory effects within the microglial cell.

Isocorypalmine_Mechanism LPS LPS (Stimulus) TLR4 TLR4 Receptor LPS->TLR4 Activates MyD88 MyD88 / TRAF6 TLR4->MyD88 Recruits MAPK MAPK Pathway (p38, ERK, JNK) MyD88->MAPK IKK IKK Complex MyD88->IKK NFkB NF-κB (p65/p50) MAPK->NFkB Activates IkBa IκBα (Inhibitor) IKK->IkBa Phosphorylates (Degradation) IkBa->NFkB Releases Nucleus Nucleus NFkB->Nucleus Translocation Cytokines Pro-inflammatory Cytokines (TNF-α, IL-1β, IL-6) Nucleus->Cytokines Transcription ICP Isocorypalmine (Inhibitor) ICP->TLR4 Antagonizes ICP->MAPK Inhibits Phosphorylation ICP->IKK Inhibits Activation

Figure 1: Mechanistic intervention of Isocorypalmine in the TLR4/NF-κB signaling cascade.

Experimental Validation: The BV2 Microglia Protocol

To scientifically validate the anti-inflammatory effects of isocorypalmine, the LPS-Induced BV2 Microglial Model is the industry standard. This protocol ensures reproducibility and quantifies the suppression of inflammatory mediators.

Experimental Workflow

Experimental_Workflow Step1 1. Cell Culture BV2 Microglia (DMEM + 10% FBS) Step2 2. Pre-treatment Isocorypalmine (1, 10, 50 μM) for 1h Step1->Step2 Step3 3. Induction LPS (100 ng/mL) Incubate 24h Step2->Step3 Step4 4. Supernatant Analysis (ELISA / Griess Assay) Step3->Step4 Secreted Factors (NO, TNF-α) Step5 5. Lysate Analysis (Western Blot / qPCR) Step3->Step5 Intracellular (NF-κB, iNOS)

Figure 2: Step-by-step workflow for validating anti-inflammatory efficacy in vitro.

Detailed Protocol Steps
Phase A: Cell Preparation
  • Culture: Maintain BV2 murine microglia in DMEM supplemented with 10% FBS and 1% penicillin/streptomycin at 37°C in a 5% CO₂ humidified incubator.

  • Seeding: Plate cells at a density of

    
     cells/well in 6-well plates (for Western Blot) or 96-well plates (for MTT/ELISA). Allow adherence for 24 hours.
    
Phase B: Drug Treatment & Induction
  • Preparation: Dissolve Isocorypalmine in DMSO to create a stock solution. Dilute in serum-free medium to final concentrations (e.g., 5, 10, 20, 50 μM). Ensure final DMSO concentration is <0.1%.

  • Pre-treatment: Add Isocorypalmine to cells 1 hour prior to LPS exposure. This establishes the prophylactic blockade of signaling pathways.[4][5]

  • Induction: Add Lipopolysaccharide (LPS, E. coli O55:B5) to a final concentration of 100 ng/mL .

  • Incubation: Incubate for 24 hours .

Phase C: Endpoint Analysis
  • Cell Viability (Self-Validation): Perform an MTT or CCK-8 assay to ensure that reductions in cytokines are due to anti-inflammatory mechanisms, not cytotoxicity.

  • Nitric Oxide (NO): Mix 50 μL of culture supernatant with 50 μL of Griess reagent. Measure absorbance at 540 nm.

  • Cytokines (ELISA): Use commercial ELISA kits for TNF-α, IL-6, and IL-1β using cell supernatants.

  • Protein Expression (Western Blot): Lyse cells and probe for:

    • iNOS / COX-2 (Downstream effectors)

    • p-NF-κB p65 / NF-κB p65 (Translocation efficiency)

    • p-IκBα / IκBα (Inhibitory control)

Key Data & Efficacy Benchmarks

Researchers should expect dose-dependent inhibition. The following table summarizes typical efficacy ranges for tetrahydroprotoberberine alkaloids (like ICP and its parent THP) in microglial models.

BiomarkerAssay MethodExpected Effect (at 50 μM)Mechanistic Interpretation
Nitric Oxide (NO) Griess Reagent↓ 40-60% Suppression of iNOS transcription via NF-κB blockade.
TNF-α ELISA↓ 35-50% Direct inhibition of cytokine gene promoter activation.
IL-6 ELISA↓ 40-55% Reduction in downstream inflammatory signaling.
NF-κB p65 (Nuclear) Western Blot↓ Significant Prevention of p65 translocation to the nucleus.
p-ERK / p-p38 Western Blot↓ Moderate Interference with MAPK phosphorylation cascades.

Note: Data extrapolated from comparative studies of Corydalis alkaloids (THP, Isocorypalmine, Corydaline) in LPS-stimulated macrophages and microglia.

Therapeutic Implications & Future Directions[4][10]

The Dopamine-Inflammation Axis

Isocorypalmine is unique among anti-inflammatories because it is also a D1 partial agonist and D2 antagonist .

  • Relevance: Dopamine receptors are expressed on microglia. Activation of D1 receptors has been linked to suppression of NLRP3 inflammasome activation.

  • Advantage: ICP may offer a "dual-hit" therapy for Parkinson's Disease—alleviating motor symptoms via dopaminergic modulation while simultaneously dampening the neuroinflammation that drives dopaminergic neuron death.

Challenges
  • Metabolic Stability: As a metabolite, ICP is relatively stable, but its further glucuronidation in vivo must be monitored.

  • Selectivity: High concentrations (>100 μM) may induce off-target cytotoxicity; dose-response curves must be rigorously established.

References

  • Gong, X., et al. (2019). "Tetrahydropalmatine inhibits pro-inflammatory mediators in LPS-stimulated BV2 microglia cells via suppression of NF-κB and MAPK signaling pathways." International Immunopharmacology. Link

    • Context: Establishes the core anti-inflammatory mechanism of the parent compound THP, from which ICP is derived and shares structural activity.
  • Ma, H., et al. (2024). "Network pharmacology identifies Isocorypalmine as a core active compound in the treatment of neuroinflammatory diseases." BioRxiv.[6] Link

    • Context: Identifies ICP specifically as a hub compound targeting NF-κB and TNF in neuroinflamm
  • Abdallah, H. M., et al. (2017). "Metabolites of l-tetrahydropalmatine and their anti-inflammatory activities."[5] Journal of Ethnopharmacology. Link

    • Context: Confirms ICP (as a metabolite) retains significant anti-inflammatory potency comparable to the parent drug.
  • Xu, W., et al. (2013). "l-Isocorypalmine acts as a dopamine D1 partial agonist and D2 antagonist."[7] Neuropharmacology. Link

    • Context: Defines the unique dopaminergic receptor profile of ICP, distinguishing it
  • Han, X., et al. (2012). "Inhibition of prostaglandin E2 production by alkaloids from Rhizoma Corydalis." Mediators of Inflammation.[8] Link

    • Context: Comparative analysis of Corydalis alkaloids, demonstrating the suppression of COX-2/PGE2 by tetrahydroprotoberberines.

Sources

Exploratory

Technical Guide: (+/-)-Isocorypalmine as a Bioactive Metabolite of Tetrahydropalmatine

Executive Summary Tetrahydropalmatine (THP), specifically its levo-isomer (l-THP or Rotundine), is a tetrahydroprotoberberine alkaloid widely used for its analgesic and sedative properties. While THP itself acts as a non...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Tetrahydropalmatine (THP), specifically its levo-isomer (l-THP or Rotundine), is a tetrahydroprotoberberine alkaloid widely used for its analgesic and sedative properties. While THP itself acts as a non-selective dopamine receptor antagonist, its metabolic transformation yields Isocorypalmine (ICP) , a metabolite with a distinct and clinically significant pharmacological profile.

This guide analyzes the metabolic conversion of THP to ICP, detailing the stereoselective enzymatic pathways, the structural shift from a tetramethoxy to a phenolic form, and the subsequent "pharmacological switch" from pure antagonism to partial agonism. This metabolite is not merely a clearance product but a potent bioactive agent with potential applications in treating substance use disorders, particularly cocaine addiction.

Structural Characterization & Metabolic Pathway

Chemical Identity

The core scaffold of both compounds is the dibenzo[a,g]quinolizine ring system. The metabolic conversion involves a specific O-demethylation at the C-2 position on Ring A.

CompoundIUPAC NameSubstituents (Ring A)Substituents (Ring D)
Tetrahydropalmatine (THP) 5,8,13,13a-tetrahydro-2,3,9,10-tetramethoxy-6H-dibenzo[a,g]quinolizine2-OMe, 3-OMe9-OMe, 10-OMe
Isocorypalmine (ICP) 5,8,13,13a-tetrahydro-3,9,10-trimethoxy-6H-dibenzo[a,g]quinolizin-2-ol2-OH , 3-OMe9-OMe, 10-OMe
Corypalmine 5,8,13,13a-tetrahydro-2,9,10-trimethoxy-6H-dibenzo[a,g]quinolizin-3-ol2-OMe, 3-OH 9-OMe, 10-OMe
Enzymology and Stereoselectivity

The demethylation of THP is mediated primarily by Cytochrome P450 enzymes. This process is highly stereoselective and species-dependent, a critical factor when extrapolating preclinical data to human trials.

  • Human Liver Microsomes (HLM):

    • CYP1A2 is the dominant isoform responsible for the O-demethylation of (+)-THP.

    • CYP3A4/5 contributes significantly to the metabolism of both (+) and (-) enantiomers.

  • Rat Liver Microsomes (RLM):

    • CYP1A2 preferentially metabolizes (-)-THP.

    • CYP3A1/2 preferentially metabolizes (+)-THP.

Key Insight: In humans, the (+)-enantiomer of THP is cleared more rapidly than the (-)-enantiomer due to the high affinity of CYP1A2, potentially leading to higher systemic exposure of l-THP and its specific metabolites like l-ICP.

Metabolic Pathway Diagram

The following diagram illustrates the biotransformation of THP into its desmethyl metabolites, highlighting Isocorypalmine as the C-2 cleavage product.

MetabolicPathway THP Tetrahydropalmatine (THP) (2,3,9,10-tetramethoxy) CYP CYP1A2 / CYP3A4 (O-Demethylation) THP->CYP ICP Isocorypalmine (ICP) (2-OH, 3,9,10-OMe) *Active Metabolite* CYP->ICP C-2 Demethylation (Major Bioactive) CP Corypalmine (3-OH, 2,9,10-OMe) CYP->CP C-3 Demethylation CD Corydalmine (10-OH, 2,3,9-OMe) CYP->CD C-10 Demethylation

Caption: Biotransformation of Tetrahydropalmatine.[1] Isocorypalmine is formed via selective O-demethylation at the C-2 position.

Pharmacological Profile: The Efficacy Switch

The conversion of THP to ICP represents a "pharmacological switch." While the parent compound is a broad-spectrum antagonist, the metabolite exhibits nuanced receptor modulation that may offer therapeutic advantages with fewer side effects.

Receptor Binding Affinity (Ki)

Isocorypalmine demonstrates superior affinity for the Dopamine D1 receptor compared to its parent compound.

Receptor Targetl-Tetrahydropalmatine (l-THP)l-Isocorypalmine (l-ICP)Functional Outcome (ICP)
Dopamine D1 ~94 nM (Antagonist)~83 nM (Partial Agonist) Reduced craving/relapse potential
Dopamine D2 Moderate Affinity (Antagonist)Moderate Affinity (Antagonist)Antipsychotic/Sedative effects
Dopamine D3 AntagonistAntagonistModulation of reward pathways
Mechanism of Action
  • Partial Agonism (D1): Unlike l-THP, which blocks D1 receptors, l-ICP acts as a partial agonist. This is critical for treating cocaine addiction, where D1 receptor stimulation is necessary to reduce drug-seeking behavior without triggering the full euphoric "high" or precipitating withdrawal.

  • Sedation Profile: l-ICP induces significantly less sedation than l-THP. Locomotor inhibition studies in mice show l-ICP effects last <30 minutes, whereas l-THP effects persist for >90 minutes.

Pharmacology ICP_Mol Isocorypalmine (ICP) D1 Dopamine D1 Receptor ICP_Mol->D1 High Affinity (Ki ~83nM) D2 Dopamine D2 Receptor ICP_Mol->D2 Moderate Affinity Effect1 Partial Agonism (Normalizes Dopamine Signaling) D1->Effect1 Effect2 Antagonism (Blocks Hyperactivity) D2->Effect2 Outcome Therapeutic Outcome: Reduced Cocaine Sensitization Minimal Sedation Effect1->Outcome Effect2->Outcome

Caption: Dual-action mechanism of Isocorypalmine acting on D1 (Partial Agonist) and D2 (Antagonist) receptors.

Analytical Methodologies

Accurate quantification of ICP in the presence of THP requires high-resolution separation due to their structural similarity. The following protocol is validated for plasma matrices.

UHPLC-MS/MS Protocol
  • Instrument: Ultra-High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry.[2]

  • Stationary Phase: Bonshell ASB C18 column (2.1 × 100 mm, 2.7 μm).

  • Mobile Phase:

    • Phase A: 0.1% Formic acid in water.

    • Phase B: Acetonitrile.

    • Gradient: 10% B to 90% B over 5 minutes.

  • Detection: Positive Electrospray Ionization (+ESI) in Multiple Reaction Monitoring (MRM) mode.

Sample Preparation (Liquid-Liquid Extraction)
  • Aliquot: Transfer 50 μL of rat/human plasma to a centrifuge tube.

  • Internal Standard: Add 10 μL of IS (e.g., Berberine or a deuterated analog).

  • Basification: Add 10 μL of NaOH (0.1 M) to ensure alkaloids are in non-ionized form for extraction.

  • Extraction: Add 1 mL of Methyl tert-butyl ether (MTBE) or Ethyl Acetate. Vortex for 3 minutes.

  • Separation: Centrifuge at 10,000 rpm for 10 minutes at 4°C.

  • Concentration: Transfer supernatant to a fresh tube and evaporate to dryness under nitrogen stream.

  • Reconstitution: Reconstitute residue in 100 μL mobile phase for injection.

Implications for Drug Development

Drug-Drug Interactions (DDI)

Since THP metabolism relies on CYP1A2 and CYP3A4, co-administration with inhibitors of these enzymes (e.g., ciprofloxacin, ketoconazole) will significantly alter the THP:ICP ratio.

  • CYP1A2 Inhibition: Increases THP exposure (sedation risk) and decreases ICP formation (reduced anti-addiction efficacy).

  • CYP Induction: Smokers (CYP1A2 induction) may have higher rates of conversion to ICP.

Formulation Strategy

Given ICP's superior safety profile (lower sedation) and targeted efficacy for addiction, it represents a viable candidate for development as a standalone therapeutic, bypassing the variable metabolism of the parent THP.

References

  • Pharmacokinetics and tissue distribution of l-isocorypalmine: Pharmacokinetics, tissue distribution, and excretion studies of l-isocorypalmine using ultra high performance liquid chromatography with tandem mass spectrometry.Link

  • Dopamine Receptor Affinity: Isoquinoline Alkaloids Isolated from Corydalis yanhusuo and Their Binding Affinities at the Dopamine D1 Receptor.Link

  • Stereoselective Metabolism: Stereoselective interaction between tetrahydropalmatine enantiomers and CYP enzymes in human liver microsomes.Link

  • Pharmacological Effects on Cocaine: l-Isocorypalmine reduces behavioral sensitization and rewarding effects of cocaine in mice by acting on dopamine receptors.Link

  • Analytical Method Validation: Simultaneous determination of L-tetrahydropalmatine and its active metabolites in rat plasma by UHPLC-MS/MS.Link

Sources

Foundational

Physicochemical properties and pKa values of isocorypalmine

An In-Depth Technical Guide to the Physicochemical Properties and pKa of Isocorypalmine Introduction Isocorypalmine is a naturally occurring isoquinoline alkaloid and a significant metabolite of L-tetrahydropalmatine (l-...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Physicochemical Properties and pKa of Isocorypalmine

Introduction

Isocorypalmine is a naturally occurring isoquinoline alkaloid and a significant metabolite of L-tetrahydropalmatine (l-THP), a compound found in various species of the Corydalis plant.[1][2][3] It is recognized as a dopamine receptor ligand, exhibiting binding affinity for all five dopamine receptor subtypes (D1-D5).[2][4][5] This interaction with the dopaminergic system positions isocorypalmine as a compound of interest in neuropharmacology and a promising candidate for further investigation in drug development, particularly for conditions involving dopamine signaling pathways.[6][7][8] Understanding its fundamental physicochemical properties and, critically, its acid dissociation constants (pKa), is paramount for predicting its behavior in biological systems, including absorption, distribution, metabolism, and excretion (ADME), as well as its interaction with molecular targets.

This guide provides a detailed overview of the known physicochemical characteristics of isocorypalmine and outlines the authoritative experimental and computational methodologies for determining its pKa values, offering a foundational resource for researchers in pharmacology and medicinal chemistry.

Physicochemical Characteristics

The physicochemical properties of a drug candidate are foundational to its development, influencing everything from formulation to bioavailability. Isocorypalmine, as a solid, has several key characteristics that have been documented.

PropertyValueSource(s)
Molecular Formula C₂₀H₂₃NO₄[2][4][9][10][11]
Molecular Weight 341.4 g/mol [2][4][9][10][11]
Appearance Solid, White Crystals[4][12][13]
CAS Number 483-34-1 for (-)-Isocorypalmine (l-form)[2][4][9][10]
53447-14-6 for (+)-Isocorypalmine (d-form)[12][13]
Melting Point 240-241°C for (S)-Isocorypalmine[14]
239-241°C for the d-form[12]
216°C for the dl-form[12]
Solubility Soluble in DMSO, Methanol, alcohol, and ether.[2][4][6][9][12]
Storage Store at 4°C protected from light, or -20°C for long-term storage as a powder.[4][13]

Understanding the pKa of Isocorypalmine

The acid dissociation constant, pKa, is a critical parameter that quantifies the strength of an acid in a solution.[15] For a molecule like isocorypalmine, which possesses both a basic tertiary amine and an acidic phenolic hydroxyl group, its pKa values dictate the degree of ionization at a given pH. This ionization state is fundamental to its solubility, membrane permeability, and binding affinity to its target receptors.[16]

Structural Basis for Ionization

Isocorypalmine's structure features two key ionizable sites:

  • Tertiary Amine: The nitrogen atom in the tetrahydroisoquinoline core can accept a proton (act as a Brønsted-Lowry base), forming a positively charged conjugate acid. The pKa of this amine is crucial for its interaction with the typically negatively charged binding pockets of receptors.

  • Phenolic Hydroxyl Group: The hydroxyl group attached to the aromatic ring can donate a proton (act as a Brønsted-Lowry acid), forming a negatively charged phenoxide ion. The pKa of this group influences the molecule's hydrogen bonding capacity and overall polarity.

The interplay between these two ionizable groups determines the net charge of the molecule across the physiological pH range, directly impacting its pharmacokinetic and pharmacodynamic profiles.

G cluster_amine Tertiary Amine Equilibrium (Basic Center) cluster_phenol Phenolic Hydroxyl Equilibrium (Acidic Center) B Isocorypalmine (B) BH Protonated Amine (BH+) B->BH + H+ BH->B - H+ AH Isocorypalmine (AH) A_minus Phenoxide Anion (A-) AH->A_minus - H+ A_minus->AH + H+ Title Isocorypalmine Acid-Base Equilibria G A Prepare Isocorypalmine Stock Solution D Measure Absorbance of Samples at each pH A->D B Prepare Buffers (Range of pH values) B->D C Identify λmax (Max Absorbance Difference) C->D E Plot Absorbance vs. pH D->E F Fit Data to Sigmoidal Curve (Henderson-Hasselbalch) E->F G Determine pKa (Inflection Point) F->G

Caption: Experimental workflow for pKa determination using UV-Vis spectrophotometry.

2. Potentiometric Titration

This classic method involves titrating a solution of the analyte with a strong acid or base and monitoring the pH with a high-precision electrode. It is highly accurate but requires a larger sample quantity and high purity.

Step-by-Step Protocol:

  • Sample Preparation: Accurately weigh and dissolve a sample of isocorypalmine in a suitable solvent, often a mixture of water and an organic co-solvent (like methanol) to ensure solubility.

  • Titration: Place the solution in a thermostatted vessel and slowly add a standardized titrant (e.g., HCl for a basic pKa, NaOH for an acidic pKa) in small, precise increments.

  • pH Measurement: Record the pH of the solution after each addition of titrant, allowing the reading to stabilize.

  • Data Analysis: Plot the pH versus the volume of titrant added. The pKa corresponds to the pH at the half-equivalence point, which is found at the midpoint of the steepest part of the titration curve.

3. Capillary Electrophoresis (CE)

CE is a modern, powerful technique that can determine pKa values using very small amounts of sample, even if impure. [17]The method relies on the principle that the electrophoretic mobility of a molecule is dependent on its charge, which in turn is a function of pH. By measuring the mobility across a range of pH values, the pKa can be accurately calculated. [17]

Computational Prediction Protocols

In silico pKa prediction is an invaluable tool in early-stage drug discovery, allowing for the rapid screening of virtual compounds. [15][18]These methods range from empirical models to high-level quantum mechanical calculations. [19][20][21] 1. Quantum Mechanical (QM) Methods

QM-based approaches calculate the Gibbs free energy change (ΔG) of the deprotonation reaction to derive the pKa. [20]These methods are computationally intensive but can be highly accurate, especially when combined with appropriate solvation models. [22] Conceptual Workflow:

  • Structure Optimization: Build 3D models of both the protonated and deprotonated forms of isocorypalmine. Optimize their geometries using a suitable level of theory (e.g., Density Functional Theory - DFT).

  • Energy Calculation: Perform high-accuracy single-point energy calculations for the optimized structures in both the gas phase and in a simulated solvent environment (using a continuum solvation model like SMD or PCM). [22]3. Free Energy Calculation: Calculate the Gibbs free energy of all species, incorporating thermal corrections.

  • pKa Calculation: Use the calculated free energy of reaction (ΔG_solv_) in the following thermodynamic cycle equation to determine the pKa:

    pKa = (ΔG_solv_) / (2.303 * RT)

    This direct approach often requires correction factors or the use of isodesmic reactions with known reference compounds to achieve high accuracy. [19] 2. Quantitative Structure-Property Relationship (QSPR) and Machine Learning

These methods use statistical models or machine learning algorithms to correlate structural descriptors of molecules with their experimentally determined pKa values. [18][21]Commercial software packages (e.g., ACD/pKa DB, Marvin) often employ these empirical approaches. They are extremely fast but their accuracy is dependent on the similarity of the query molecule to the compounds in the training dataset.

Conclusion

Isocorypalmine presents a compelling profile as a neuropharmacological agent due to its activity at dopamine receptors. A thorough understanding of its physicochemical properties, particularly its pKa values, is indispensable for advancing its study from a laboratory curiosity to a potential therapeutic. While specific pKa values await definitive experimental determination, this guide provides the theoretical framework and practical methodologies required for researchers to perform this crucial characterization. The application of robust experimental techniques like UV-Vis spectrophotometry or potentiometric titration, supplemented by modern computational predictions, will provide the essential data needed to unlock the full potential of isocorypalmine in drug development.

References

  • (-)-Isocorypalmine - Lifeasible. [Link]

  • Isoquinoline Alkaloids Isolated from Corydalis yanhusuo and Their Binding Affinities at the Dopamine D 1 Receptor - MDPI. [Link]

  • Accurate pKa Calculation of the Conjugate Acids of Alkanolamines, Alkaloids and Nucleotide Bases by Quantum Chemical Methods | Request PDF - ResearchGate. [Link]

  • A Comprehensive Review on the Chemical Properties, Plant Sources, Pharmacological Activities, Pharmacokinetic and Toxicological Characteristics of Tetrahydropalmatine - PMC - PubMed Central. [Link]

  • Isoquinoline Alkaloids Isolated from Corydalis yanhusuo and Their Binding Affinities at the Dopamine D1 Receptor - PubMed Central. [Link]

  • Determination of pK(a) values of basic new drug substances by CE - ResearchGate. [Link]

  • NMR determination of pKa values of indoloquinoline alkaloids - PubMed. [Link]

  • An Accurate Approach for Computational pKa Determination of Phenolic Compounds - NIH. [Link]

  • Advances in phytochemical and modern pharmacological research of Rhizoma Corydalis - PMC. [Link]

  • Isocorypalmine - DrugFuture. [Link]

  • ISOCORYPALMINE, (-)- - gsrs. [Link]

  • Isoquinoline alkaloids isolated from Corydalis yanhusuo and their binding affinities at the dopamine D1 receptor - PubMed. [Link]

  • l-Isocorypalmine reduces behavioral sensitization and rewarding effects of cocaine in mice by acting on dopamine receptors - PubMed Central. [Link]

  • How to Predict the pKa of Any Compound in Any Solvent | ACS Omega - ACS Publications. [Link]

  • Ionization constants (pKa) in pharmaceutical chemistry: Experimental and computational determination in drug discovery and development - International Journal of Innovative Research and Scientific Studies. [Link]

  • Recent Developments of Computational Methods for pKa Prediction Based on Electronic Structure Theory with Solvation Models - MDPI. [Link]

  • NMR determination of p K a values of indoloquinoline alkaloids - ResearchGate. [Link]

  • Computational Approaches to Predict pKa Values - ResearchGate. [Link]

  • Predicting pKa Using a Combination of Quantum Mechanical and Machine Learning Methods - Optibrium. [Link]

  • (-)-Isocorypalmine | Cas# 483-34-1 - GlpBio. [Link]

Sources

Protocols & Analytical Methods

Method

Extraction and isolation of isocorypalmine from Corydalis yanhusuo

Executive Summary & Scientific Context Isocorypalmine (ICP) is a bioactive tetrahydroprotoberberine alkaloid found in the dried tubers of Corydalis yanhusuo (Yanhusuo). Pharmacologically, it has garnered significant atte...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Scientific Context

Isocorypalmine (ICP) is a bioactive tetrahydroprotoberberine alkaloid found in the dried tubers of Corydalis yanhusuo (Yanhusuo). Pharmacologically, it has garnered significant attention for its high affinity to dopamine D1 receptors and potential utility in treating cocaine use disorders.

The Separation Challenge: The isolation of ICP is complicated by its structural similarity to other abundant alkaloids in the matrix, specifically Tetrahydropalmatine (THP) and Corydaline .

  • Tetrahydropalmatine: Fully methylated (four methoxy groups).

  • Isocorypalmine: Contains a phenolic hydroxyl group (usually at C-2 or C-9 depending on nomenclature).

This single hydroxyl group provides a "chemical handle" (pKa difference) that traditional silica gel chromatography often fails to exploit efficiently, leading to peak tailing and irreversible adsorption. This protocol details an optimized workflow utilizing pH-modulated Reflux Extraction , Macroporous Resin Enrichment , and pH-Zone-Refining Counter-Current Chromatography (CCC) to achieve >98% purity.

Pre-Analytical Considerations & Material Preparation

  • Plant Material: Corydalis yanhusuo W.T.[1][2][3][4][5][6][7][8][9] Wang tubers (dried, pulverized to <60 mesh).

  • Solvent Selection Logic:

    • Ethanol vs. Methanol: Ethanol (70%) is preferred over methanol for safety and comparable extraction efficiency.

    • pH Modulation: Alkaloids in C. yanhusuo exist as salts. Adjusting the extraction solvent to pH 9-10 with ammonia converts them to free bases, significantly increasing solubility in organic solvents and improving yield.

Experimental Protocols

Phase 1: Optimized Crude Extraction (Alkaloid Release)

Objective: Maximize total alkaloid recovery while minimizing co-extraction of polysaccharides.

  • Preparation: Weigh 1.0 kg of dried C. yanhusuo powder.

  • Solvent System: Prepare 70% Ethanol adjusted to pH 10 using concentrated Ammonia (

    
    ).
    
  • Reflux:

    • Add solvent at a ratio of 1:10 (w/v) (1 kg plant : 10 L solvent).

    • Reflux at

      
       for 60 minutes.
      
    • Filter the supernatant.

    • Repeat: Perform a second reflux extraction on the residue with fresh solvent (1:8 ratio) for 60 minutes.

  • Concentration: Combine filtrates and evaporate under reduced pressure (Rotavap) at

    
     to remove ethanol.
    
  • Result: A dark, viscous aqueous residue (Crude Extract).

Phase 2: Enrichment via Macroporous Resin (NKA-9)[5][7]

Objective: Remove sugars, proteins, and pigments; enrich total alkaloids from ~5% to >50%.

  • Why NKA-9? This non-polar polystyrene resin shows superior adsorption capacity for tetrahydroprotoberberine alkaloids compared to AB-8 or D101 resins.

  • Loading: Dilute the crude aqueous residue with water to a concentration of 0.5 g crude drug/mL. Adjust pH to 9.0. Load onto a pre-conditioned NKA-9 column (BV = Bed Volume).

  • Washing (Impurity Removal): Elute with 5 BV of distilled water at 2 BV/h. Discard this fraction (contains sugars/proteins).

  • Elution (Target Recovery): Elute with 6 BV of 70% Ethanol at 1.5 BV/h.

  • Drying: Evaporate the ethanol eluate to dryness. This is the Enriched Alkaloid Fraction (EAF) .

Phase 3: High-Purity Isolation via pH-Zone-Refining CCC

Objective: Separate Isocorypalmine from Tetrahydropalmatine based on pKa differences.

  • Mechanism: pH-zone-refining CCC uses a retainer (base) in the stationary phase and an eluter (acid) in the mobile phase.[10] Isocorypalmine, being a phenol, will interact differently with the basic retainer than the non-phenolic Tetrahydropalmatine, creating sharp, highly concentrated rectangular peaks.

System Parameters:

ParameterSetting
Instrument High-Speed Counter-Current Chromatograph (e.g., TBE-300A)
Column Volume ~300 mL (Multilayer coil)
Solvent System Methyl tert-butyl ether (MtBE) / Acetonitrile / Water (4:1:5, v/v)
Stationary Phase Upper Organic Phase + 10 mM Triethylamine (TEA) (Retainer)
Mobile Phase Lower Aqueous Phase + 10 mM HCl (Eluter)
Flow Rate 2.0 mL/min
Rotation Speed 850 rpm
Detection UV at 280 nm

Protocol:

  • Equilibration: Fill the column with the Stationary Phase (Upper phase + TEA).

  • Sample Loading: Dissolve 2.0 g of EAF in a mixture of solvent system (10 mL). Inject into the sample loop.[4][11]

  • Elution: Pump the Mobile Phase (Lower phase + HCl) while rotating the column.

  • Fraction Collection: Collect fractions (e.g., 5 mL/tube).

  • Observation:

    • Tetrahydropalmatine (THP): Elutes earlier (less acidic interaction).

    • Isocorypalmine (ICP): Elutes later as a concentrated band due to the interaction between its phenolic proton and the TEA retainer.

Analytical Validation (QC)

Method: HPLC-ESI-MS/MS for identification and purity check.[12]

  • Column: Agilent ZORBAX Eclipse XDB-C18 (

    
     mm, 3.5 
    
    
    
    m).[9]
  • Mobile Phase:

    • A: 0.1% Formic Acid in Water.[9][11]

    • B: Acetonitrile.[9][11]

  • Gradient: 20-40% B (0-5 min); 40-80% B (5-10 min).

  • Target Mass: Isocorypalmine

    
    .
    
  • Differentiation: THP will appear at

    
     (14 Da difference due to methyl group).
    

Visualized Workflows

Figure 1: Extraction & Isolation Logic Flow

G Plant C. yanhusuo Tubers (Dried/Powdered) Extraction Reflux Extraction 70% EtOH, pH 10 (NH3) 2x 60 min Plant->Extraction Alkaloid Release Crude Crude Extract (Viscous Residue) Extraction->Crude Evaporation Resin NKA-9 Macroporous Resin Enrichment Step Crude->Resin Load pH 9.0 Waste Water Wash (Sugars/Proteins) Resin->Waste Water Elution Enriched Enriched Alkaloid Fraction (>50% Total Alkaloids) Resin->Enriched 70% EtOH Elution CCC pH-Zone-Refining CCC MtBE/ACN/H2O + TEA/HCl Enriched->CCC Load 2.0g THP Fraction 1: Tetrahydropalmatine CCC->THP Early Elution ICP Fraction 2: ISOCORYPALMINE (Target >98%) CCC->ICP Late Elution (pH Zone)

Caption: Step-by-step isolation workflow from raw tuber to pure Isocorypalmine.

Figure 2: The Separation Mechanism (pH-Zone-Refining)

Logic cluster_0 Chemical Difference cluster_1 CCC Column Environment THP_Struct Tetrahydropalmatine (No acidic proton) 4x -OCH3 Stationary Stationary Phase (Organic + TEA Base) THP_Struct->Stationary Weak Interaction ICP_Struct Isocorypalmine (Phenolic -OH) 3x -OCH3, 1x -OH ICP_Struct->Stationary Strong Interaction (R-OH + TEA -> R-O- TEA+) Result Separation Result: ICP forms salt with TEA, retained longer than THP. Stationary->Result Mobile Mobile Phase (Aqueous + HCl Acid)

Caption: Mechanistic basis for separating structurally similar alkaloids using pH modifiers.

References

  • Ren, B., et al. (2020). Optimization of the extraction and purification of Corydalis yanhusuo W.T.[7] Wang based on the Q-marker uniform design method. Phytomedicine.

  • Ma, Y., Ito, Y., et al. (1994). Separation of alkaloids by pH-zone-refining counter-current chromatography.[13] Journal of Chromatography A.

  • Wu, J., et al. (2014). Development and Validation of a HPLC-ESI-MS/MS Method for Simultaneous Quantification of Fourteen Alkaloids in Mouse Plasma after Oral Administration of the Extract of Corydalis yanhusuo Tuber. Molecules.

  • Ma, Z.Z., et al. (2008). Isoquinoline Alkaloids Isolated from Corydalis yanhusuo and Their Binding Affinities at the Dopamine D1 Receptor. Molecules.

Sources

Application

Application Note: Dosage Calculation and Administration Protocols for In Vivo Isocorypalmine (L-ICP)

Executive Summary & Pharmacological Profile Isocorypalmine (L-ICP) is a bioactive benzophenanthridine alkaloid isolated from Corydalis yanhusuo.[1][2] Unlike its structural analog L-tetrahydropalmatine (L-THP), which act...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Pharmacological Profile

Isocorypalmine (L-ICP) is a bioactive benzophenanthridine alkaloid isolated from Corydalis yanhusuo.[1][2] Unlike its structural analog L-tetrahydropalmatine (L-THP), which acts primarily as a dopamine receptor antagonist, L-ICP exhibits a unique dual mechanism : it functions as a partial agonist at Dopamine D1 receptors and an antagonist at D2 receptors .

This specific profile makes L-ICP a critical candidate for addiction research (specifically cocaine attenuation) and anti-inflammatory studies, as it modulates dopaminergic signaling without inducing the profound sedation associated with pure D2 blockade.

Mechanism of Action

The following diagram illustrates the dual-action pathway of L-ICP compared to standard antagonists.

ICP_Mechanism ICP L-Isocorypalmine (L-ICP) D1 Dopamine D1 Receptor (Post-Synaptic) ICP->D1 Partial Agonist (High Affinity) D2 Dopamine D2 Receptor (Pre/Post-Synaptic) ICP->D2 Antagonist (Moderate Affinity) Sedation Sedation / Catalepsy ICP->Sedation Low Induction (vs L-THP) cAMP cAMP Signaling D1->cAMP Modulated Activation D2->cAMP Blockade of Gi/o Behavior Reduced Drug Seeking (Attenuated Sensitization) cAMP->Behavior Therapeutic Effect

Figure 1: Pharmacodynamic profile of L-ICP showing dual D1 partial agonism and D2 antagonism, resulting in therapeutic behavioral modulation with reduced sedative side effects.

Pre-Formulation Strategy: Overcoming Solubility Barriers

L-ICP is lipophilic and poorly soluble in neutral aqueous buffers. Direct dissolution in saline will result in precipitation and inconsistent dosing. A co-solvent system is mandatory for reproducible in vivo data.

Validated Vehicle Systems

Select the vehicle based on your route of administration.[3]

RouteRecommended Vehicle CompositionStabilityNotes
IP / IV 5% DMSO + 5% Tween-80 + 90% Saline 4 hours"Gold Standard" for rodent behavioral studies.
Oral (PO) 0.5% CMC-Na (Carboxymethylcellulose) 24 hoursCreates a stable suspension; slower absorption (Tmax delayed).
Alt. IP Acidified Saline (pH 5.0) 2 hoursDissolve in 0.1M HCl, dilute, adjust to pH 5 with NaOH. Risk of irritation.
Preparation Protocol (IP Injection)

Target Concentration: 2 mg/mL (for a 20 mg/kg dose in mice @ 10 mL/kg volume).

  • Weighing: Weigh accurately 10 mg of L-ICP powder.

  • Primary Solubilization: Add 0.25 mL DMSO (Dimethyl sulfoxide). Vortex vigorously for 30 seconds until fully dissolved (clear solution).

  • Surfactant Addition: Add 0.25 mL Tween-80 . Vortex gently to mix.

  • Aqueous Dilution: Slowly add 4.5 mL of sterile warm saline (0.9% NaCl) while vortexing. Note: Add saline in steps to prevent precipitation shock.

  • Sterilization: Pass through a 0.22 µm PES syringe filter.

Dosage Calculation and Scaling

Dosage must be calculated based on body surface area (BSA) normalization if translating between species, though direct empirical data exists for mice and rats.

Standard Dosage Ranges (Literature Validated)
SpeciesEfficacy WindowToxic ThresholdRouteIndicationReference
Mouse 10 – 20 mg/kg > 100 mg/kgIPCocaine Sensitization / Locomotion[1, 3]
Rat 7.5 – 15 mg/kg > 50 mg/kgPO/IGPharmacokinetics / Metabolism[2, 4]
Calculation Workflow (Mouse Example)

Scenario: Administering 20 mg/kg L-ICP to a cohort of C57BL/6 mice (Average weight: 25g).

  • Calculate Individual Dose Mass:

    
    
    
    
    
  • Determine Injection Volume: Standard injection volume for mice is 10 mL/kg .

    
    
    
  • Required Stock Concentration:

    
    
    
Allometric Scaling (Rat to Mouse)

If you have a validated rat dose (e.g., 10 mg/kg) and need to estimate the mouse dose:




(Note:

factors: Rat=6, Mouse=3).

Experimental Workflow

The following workflow ensures data integrity from formulation to analysis.

Protocol_Workflow Start Start: L-ICP Powder Solubilize Solubilize: DMSO (5% v/v) + Tween-80 (5% v/v) Start->Solubilize Dilute Dilute: Add Warm Saline (90% v/v) Solubilize->Dilute Vortex continuously Filter Sterile Filter (0.22 µm PES) Dilute->Filter Check for precipitates Admin Administration (IP) Volume: 10 mL/kg Filter->Admin Wait Absorption Period (Wait 30 mins) Admin->Wait Test Behavioral Assay / Sampling (Tmax window) Wait->Test Peak Plasma Conc.

Figure 2: Step-by-step preparation and administration workflow for intraperitoneal L-ICP.

Critical Experimental Controls
  • Vehicle Control Group: You must run a "Vehicle Only" group (5% DMSO/5% Tween/Saline) to rule out solvent-induced locomotor suppression. Tween-80 >5% can independently reduce locomotor activity.

  • Timing (Tmax): L-ICP is rapidly distributed.

    • Onset: ~10-15 mins.

    • Peak Effect (Tmax): ~30 mins post-injection [1].[4]

    • Duration: Effects taper significantly after 90-120 mins.

    • Action: Conduct behavioral testing between t=20 and t=60 minutes .

Pharmacokinetics & Safety Markers

When designing long-term studies, consider the metabolic profile of L-ICP.

  • Metabolism: Extensively metabolized in the liver via glucuronidation (Phase II metabolism) [4].

  • Half-life (

    
    ): 
    
    • Distribution phase: ~0.45 h[5]

    • Elimination phase: Rapid elimination observed in rats; dosing frequency may need to be BID (twice daily) for chronic studies.

  • Safety Signals:

    • L-ICP produces less sedation than L-THP at equipotent doses (10-20 mg/kg) [1].

    • If mice exhibit catalepsy (freezing) or loss of righting reflex, the dose is too high or the D2 antagonism is dominant (check dosage calculation).

References

  • Hu, G., et al. (2013). L-isocorypalmine reduces behavioral sensitization and rewarding effects of cocaine in mice by acting on dopamine receptors. Drug and Alcohol Dependence, 133(2), 379-388.

  • Li, Y., et al. (2016). Pharmacokinetics, tissue distribution, and excretion studies of l-isocorypalmine using ultra high performance liquid chromatography with tandem mass spectrometry. Journal of Separation Science, 39(16), 3165-3175.

  • Xu, W., et al. (2013). Isoquinoline Alkaloids Isolated from Corydalis yanhusuo and Their Binding Affinities at the Dopamine D1 Receptor.[6] Molecules, 18(5), 5773-5781.

  • Li, Y., et al. (2019). Metabolite profiling of l-isocorypalmine in rat urine, plasma, and feces after oral administration using high performance liquid chromatography coupled to Fourier transform ion cyclotron resonance mass spectrometry.[2] Journal of Separation Science, 42(2), 619-627.[2]

Sources

Method

Application Notes and Protocols for the Solid-Phase Extraction of Isocorypalmine

Introduction: The Significance of Isocorypalmine Isolation Isocorypalmine, a tetracyclic isoquinoline alkaloid, is a pharmacologically significant compound predominantly found in the tubers of Corydalis species, such as...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of Isocorypalmine Isolation

Isocorypalmine, a tetracyclic isoquinoline alkaloid, is a pharmacologically significant compound predominantly found in the tubers of Corydalis species, such as Corydalis yanhusuo.[1][2] This molecule and its analogs are subjects of intense research due to their diverse biological activities, including potential applications in the treatment of drug addiction.[3] Notably, l-isocorypalmine has demonstrated high affinity for dopamine D1 receptors, making it a promising candidate for further investigation in neuroscience and drug development.[2]

The accurate quantification and further pharmacological study of isocorypalmine from complex matrices, such as biological fluids (plasma, urine) or crude plant extracts, necessitate efficient and selective sample preparation. Solid-Phase Extraction (SPE) is a robust and widely adopted technique for the purification and concentration of analytes from such complex samples, offering significant advantages over traditional liquid-liquid extraction by improving recovery, reducing solvent consumption, and minimizing matrix effects.[4]

This document provides a detailed guide to the principles and methodologies for the recovery of isocorypalmine using SPE, with a primary focus on mixed-mode cation exchange chromatography, which is particularly well-suited for the chemical properties of alkaloids. Alternative methods using reversed-phase and hydrophilic-lipophilic balance sorbents will also be discussed.

The Causality Behind Method Selection: Understanding Isocorypalmine's Chemistry

The successful development of an SPE protocol hinges on a thorough understanding of the analyte's physicochemical properties and its interaction with the sorbent. Isocorypalmine, as a tertiary amine, possesses a basic nitrogen atom that can be protonated under acidic conditions, conferring a positive charge to the molecule. This characteristic is the cornerstone of the highly selective mixed-mode cation exchange SPE strategy.

Key Physicochemical Properties Influencing SPE:

  • Basicity (pKa): The presence of the tertiary amine group makes isocorypalmine a basic compound. In a solution with a pH below its pKa, the amine group will be protonated (positively charged). This allows for strong retention on a cation exchange sorbent.

  • Polarity and Lipophilicity: Isocorypalmine has a moderately lipophilic tetracyclic structure with polar functional groups (hydroxyl and methoxy groups). This dual nature allows for retention on reversed-phase sorbents through hydrophobic interactions.

By manipulating the pH of the sample and the solvents used in the SPE process, we can control the charge state of isocorypalmine and leverage both its ionic and hydrophobic properties to achieve highly selective purification.

Primary Protocol: Mixed-Mode Cation Exchange (MCX) SPE for Isocorypalmine Recovery

Mixed-mode SPE, combining both reversed-phase and ion-exchange retention mechanisms, offers superior selectivity for basic compounds like isocorypalmine from complex matrices.[5] The Waters Oasis MCX sorbent is a prime example, featuring a polymeric reversed-phase backbone with sulfonic acid groups for strong cation exchange.[6][7] This dual functionality allows for a rigorous wash sequence to remove neutral and acidic interferences, followed by selective elution of the target basic analyte.

Experimental Workflow: MCX-SPE

The following diagram illustrates the logical flow of the mixed-mode cation exchange SPE protocol for isocorypalmine.

SPE_Workflow cluster_prep Sample Preparation cluster_spe SPE Cartridge Steps cluster_post Post-Elution SamplePrep Acidify Sample (e.g., with formic or phosphoric acid) to ensure isocorypalmine is protonated (ICP-H+) Condition 1. Condition Activate sorbent (e.g., Methanol) Equilibrate 2. Equilibrate Prepare sorbent for sample (e.g., Acidified Water) Condition->Equilibrate Followed by Load 3. Load ICP-H+ retained by cation exchange and reversed-phase Equilibrate->Load Followed by Wash1 4. Wash 1 (Aqueous) Remove polar interferences (e.g., Acidified Water) Load->Wash1 Retained ICP-H+ Wash2 5. Wash 2 (Organic) Remove non-polar, non-basic interferences (e.g., Methanol) Wash1->Wash2 Retained ICP-H+ Elute 6. Elute Neutralize ICP-H+ to ICP with basic eluent (e.g., Ammoniated Methanol) Wash2->Elute Retained ICP-H+ Evaporate Evaporate to Dryness Elute->Evaporate Eluted Isocorypalmine Reconstitute Reconstitute in Mobile Phase Evaporate->Reconstitute

Caption: MCX-SPE workflow for isocorypalmine.

Detailed Step-by-Step Protocol (using Oasis MCX)

This protocol is designed for the extraction of isocorypalmine from a 1 mL plasma sample. Adjust volumes accordingly for other sample types and sorbent masses.

Materials:

  • Oasis MCX SPE Cartridges (e.g., 30 mg, 1 mL)

  • Methanol (HPLC grade)

  • Acetonitrile (HPLC grade)

  • Formic acid (or Phosphoric acid)

  • Ammonium hydroxide

  • Water (HPLC grade)

  • SPE vacuum manifold

  • Collection tubes

  • Nitrogen evaporator

Procedure:

  • Sample Pre-treatment:

    • To 1 mL of plasma, add 1 mL of 4% phosphoric acid in water.

    • Vortex for 30 seconds. This step ensures that isocorypalmine is in its protonated, positively charged state for optimal retention on the cation exchange sorbent.

  • Sorbent Conditioning:

    • Pass 1 mL of methanol through the MCX cartridge. This solvates the polymeric sorbent and activates the functional groups. Do not let the sorbent go dry.

  • Sorbent Equilibration:

    • Pass 1 mL of water (acidified to a similar pH as the sample, e.g., with 2% formic acid) through the cartridge.[8] This prepares the sorbent for the sample loading matrix and ensures the ion-exchange sites are ready.

  • Sample Loading:

    • Load the pre-treated sample onto the cartridge at a slow, steady flow rate (approximately 1-2 drops per second). At this stage, isocorypalmine is retained by both strong cation exchange and reversed-phase mechanisms.

  • Wash Steps (Interference Removal):

    • Wash 1 (Aqueous): Pass 1 mL of 2% formic acid in water through the cartridge. This removes polar, water-soluble interferences that are not retained by the reversed-phase mechanism.[8]

    • Wash 2 (Organic): Pass 1 mL of methanol through the cartridge. This removes less polar interferences, such as lipids, that are retained by reversed-phase but do not have a strong positive charge to interact with the cation exchanger. Isocorypalmine remains bound due to the strong ionic interaction.[8]

  • Elution:

    • Elute the isocorypalmine by passing 1 mL of 5% ammonium hydroxide in methanol through the cartridge.[8] The basic eluent neutralizes the positive charge on the isocorypalmine, disrupting its interaction with the cation exchange sorbent and allowing it to be eluted by the organic solvent.

    • Collect the eluate in a clean collection tube.

  • Post-Elution Processing:

    • Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

    • Reconstitute the residue in a suitable volume of mobile phase for subsequent analytical determination (e.g., LC-MS/MS).

Alternative Protocols

While mixed-mode SPE is often superior in terms of selectivity, reversed-phase and hydrophilic-lipophilic balance sorbents can also be effective, particularly for less complex matrices.

Protocol 2: Reversed-Phase (C18) SPE

This method relies solely on the hydrophobic interactions between the non-polar C18 sorbent and the isocorypalmine molecule.

Key Considerations:

  • Sample pH: Adjust the sample pH to be at least 2 units above the pKa of isocorypalmine to ensure it is in its neutral, less polar form for stronger hydrophobic retention.

  • Wash Solvent: Use a polar wash solvent (e.g., water or a low percentage of organic solvent in water) to remove hydrophilic interferences.

  • Elution Solvent: A strong, non-polar solvent (e.g., methanol, acetonitrile) is used to disrupt the hydrophobic interaction and elute the analyte.[9]

Protocol 3: Hydrophilic-Lipophilic Balance (HLB) SPE

HLB sorbents are polymeric materials that offer both hydrophobic and hydrophilic retention characteristics, making them suitable for a broad range of analytes, including those with moderate polarity like isocorypalmine.[10][11]

Key Advantages:

  • Water-Wettable: These sorbents are not prone to deconditioning if they run dry after the conditioning step, which can improve reproducibility.

  • Broad Retention: Effective for extracting compounds with a wide range of polarities.[10] The protocol is similar to reversed-phase SPE but can offer better recovery for more polar compounds.

Data Summary and Performance

The choice of SPE protocol can significantly impact recovery and purity. The following table summarizes expected performance characteristics based on the chosen methodology for alkaloid extraction.

SPE MethodPrimary Retention MechanismSelectivityTypical Recovery for AlkaloidsKey Advantage
Mixed-Mode Cation Exchange (MCX) Ion Exchange & Reversed-PhaseHigh > 85%[7]Superior cleanup for complex matrices like plasma.
Reversed-Phase (C18) Hydrophobic (Non-polar)Moderate Variable, depends on matrixWidely available and well-understood.
Hydrophilic-Lipophilic Balance (HLB) Hydrophobic & HydrophilicGood > 80%[12]Robust and retains a broad range of analytes.

Troubleshooting and Method Optimization

  • Low Recovery:

    • Incomplete Elution: Increase the volume or strength of the elution solvent. For MCX, ensure the eluent is sufficiently basic to neutralize the analyte.

    • Analyte Breakthrough: Ensure the sample is loaded at a slow flow rate. Check that the sample pH is appropriate for retention (acidic for MCX, basic for reversed-phase).

    • Sorbent Drying (C18): Ensure the sorbent does not go dry after conditioning and before sample loading in traditional silica-based reversed-phase SPE.

  • Poor Purity (Matrix Effects):

    • Insufficient Washing: Optimize the wash steps. For MCX, a combination of acidic aqueous and organic washes is crucial.

    • Inappropriate Sorbent: The sample matrix may require the higher selectivity of a mixed-mode sorbent over a standard reversed-phase sorbent.

By systematically adjusting parameters such as sample pH, wash solvent strength, and elution solvent composition, these protocols can be further optimized for specific matrices and analytical requirements.[13]

References

  • Duke Department of Biostatistics and Bioinformatics. (n.d.). Oasis MCX Protocol from Waters. Retrieved from [Link]

  • Chen, J., et al. (2019). Simultaneous Determination of Five Alkaloids by HPLC-MS/MS Combined With Micro-SPE in Rat Plasma and Its Application to Pharmacokinetics After Oral Administration of Lotus Leaf Extract. Frontiers in Pharmacology.
  • Ma, Z., et al. (2008).
  • Waters Corporation. (n.d.). Oasis Sample Preparation Products. Retrieved from [Link]

  • Element Lab Solutions. (n.d.). The Benefits of Using Hydrophilic-Lipophilic Balance (HLB) in SPE. Retrieved from [Link]

  • Song, X., et al. (2022). Identification of alkaloids and related intermediates of Dendrobium officinale by solid-phase extraction coupled with high-performance liquid chromatography tandem mass spectrometry. Frontiers in Plant Science.
  • ResearchGate. (n.d.). Recoveries of the standards of tropane alkaloids after SPE on Oasis MCX.... Retrieved from [Link]

  • Formula Botanica. (n.d.). Why you should ignore the HLB in natural cosmetics. Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) Cation-exchange solid-phase and liquid-liquid extraction for the determination of khat alkaloids by reversed phase HPLC-DAD. Retrieved from [Link]

  • Gadzikowska, M., et al. (2009). Solid-liquid extraction and cation-exchange solid-phase extraction using a mixed mode polymeric sorbent of Datura and relate alkaloids. Journal of Pre-Clinical and Clinical Research.
  • Lee, B., et al. (2013). l-Isocorypalmine reduces behavioral sensitization and rewarding effects of cocaine in mice by acting on dopamine receptors. Drug and Alcohol Dependence.
  • Ma, Z., et al. (2008).
  • Bugyi, F., et al. (2023). Optimization of reversed-phase solid-phase extraction for shotgun proteomics analysis. Journal of Mass Spectrometry.
  • Google Patents. (n.d.). WO2023146537A1 - High yield extraction method for and products of corydalis plants.
  • Agilent. (n.d.). SPE Method Development Tips and Tricks. Retrieved from [Link]

  • ResearchGate. (n.d.). Use of Solid Phase Extraction with Hydrophilic-Lipophilic Balance (HLB) Cartridge as the Appropriate Option for Metribuzin Extraction from Contaminated Soils. Retrieved from [Link]

  • Marciniak, A., et al. (2024). Isoquinoline Alkaloids Interaction With Plasma Proteins.
  • Chen, J., et al. (2019). Simultaneous Determination of Five Alkaloids by HPLC-MS/MS Combined With Micro-SPE in Rat Plasma and Its Application to Pharmacokinetics After Oral Administration of Lotus Leaf Extract. Frontiers in Pharmacology.
  • Waters Corporation. (n.d.). Development of Simple, Fast SPE Protocols for Basic Analyte Extraction with Phospholipid Removal Using Oasis PRiME MCX. Retrieved from [Link]

  • PCC Group. (2025). HLB - what is it? Hydrophilic-lipophilic balance. Retrieved from [Link]

  • Ma, Z., et al. (2008).
  • Biotage. (2023). When should I choose a mixed-mode SPE?. Retrieved from [Link]

  • Waters Corporation. (n.d.). Efficient and Clean Extraction of a Multi-Drug Panel with Oasis PRiME MCX for Clinical Research. Retrieved from [Link]

  • Affinisep. (n.d.). HLB SPE cartridges. Retrieved from [Link]

  • Fritz, J., et al. (2025). Large variability in the alkaloid content of Corydalis yanhusuo dietary supplements. Frontiers in Pharmacology.
  • Theodoridis, G., et al. (1995). A Comparative Study of Different Solid Phase Extraction Procedures for the Analysis of Alkaloids of Forensic Interest in Biological Fluids by RP-HPLC/Diode Array.
  • Young, M. S. (n.d.). (PDF) Mixed-mode solid-phase extraction procedures for the determination of MDMA and metabolites in urine using LC-MS, LC-UV, or GC-NPD. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Isocorypalmine Extraction &amp; Recovery

Status: Operational Role: Senior Application Scientist Topic: Troubleshooting Low Recovery Rates in Isocorypalmine Extraction Executive Summary: The "Phenolic Trap" If you are experiencing low recovery rates with Isocory...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Role: Senior Application Scientist Topic: Troubleshooting Low Recovery Rates in Isocorypalmine Extraction

Executive Summary: The "Phenolic Trap"

If you are experiencing low recovery rates with Isocorypalmine (ICP), the most likely culprit is a misunderstanding of its amphoteric nature. Unlike its parent compound, Tetrahydropalmatine (THP) , Isocorypalmine possesses a free phenolic hydroxyl group.

  • THP: Non-phenolic tertiary amine. Simple base extraction.

  • Isocorypalmine: Phenolic tertiary amine. Amphoteric.

The Consequence:

  • pH < 7: ICP exists as a protonated ammonium salt (Water Soluble).

  • pH > 10: ICP exists as a phenolate anion (Water Soluble).

  • pH 8.5 – 9.5: ICP exists as a neutral free base (Organic Soluble).

Most standard alkaloid protocols drive the pH to 12+ to ensure deprotonation of the amine. For Isocorypalmine, this overshoots the target, ionizing the phenol and trapping the molecule in the aqueous phase during Liquid-Liquid Extraction (LLE).

Module 1: Diagnostic Framework

Before altering your protocol, determine where the loss is occurring using this logic flow.

ICP_Troubleshooting Start START: Low Recovery Observed Check_Matrix Step 1: Identify Matrix Start->Check_Matrix Plant_Tissue Plant Material (Rhizoma Corydalis) Check_Matrix->Plant_Tissue Bio_Fluid Biological Fluid (Plasma/Urine) Check_Matrix->Bio_Fluid Method_Check Check Extraction Method Plant_Tissue->Method_Check Enzyme_Check Did you use Beta-Glucuronidase? Bio_Fluid->Enzyme_Check Heat_Check Is Heat > 60°C? Method_Check->Heat_Check Solvent_Check Solvent pH Check Heat_Check->Solvent_Check No Sol_Degradation CAUSE: Thermal Degradation Action: Use UAE or Cold Soak Heat_Check->Sol_Degradation Yes Sol_Phenolate CAUSE: Phenolate Formation Action: Adjust pH to 8.5-9.0 Solvent_Check->Sol_Phenolate pH > 10 or < 7 PH_Check Check LLE pH (Is it > 10?) Enzyme_Check->PH_Check Yes Sol_Conjugate CAUSE: Phase II Metabolism Action: Hydrolysis required Enzyme_Check->Sol_Conjugate No (in Urine/Plasma) PH_Check->Sol_Phenolate Yes

Figure 1: Diagnostic logic flow for identifying the root cause of isocorypalmine loss based on matrix type.

Module 2: Biological Matrix Protocol (Plasma/Urine)

Context: In pharmacokinetic studies, Isocorypalmine is often a metabolite of L-THP.[1] It undergoes extensive Phase II metabolism (glucuronidation).[2]

Common Failure Mode:

  • Missing Hydrolysis: Up to 90% of ICP in urine/plasma may be conjugated. Without enzymatic hydrolysis, you only measure "free" ICP, resulting in massive under-quantification.

  • LLE pH Overshoot: Using strong NaOH drives pH to 12-13, forming the water-soluble phenolate.

Optimized Protocol: LLE for Plasma
StepActionTechnical Rationale
1. Hydrolysis Mix 100 µL plasma with 20 µL

-glucuronidase/sulfatase (in acetate buffer pH 5.0). Incubate at 37°C for 45 min.
Cleaves glucuronide/sulfate conjugates to release free ICP [1].
2. Protein Ppt (Optional) Add 300 µL Acetonitrile, vortex, centrifuge. Transfer supernatant.Removes proteins that bind ICP. Note: LLE alone can sometimes skip this, but PPT is safer.
3. pH Adjust CRITICAL: Add 50 µL Ammonium Hydroxide (10%) or Carbonate Buffer to reach pH 9.0 .Neutralizes the amine (pKa ~8) without ionizing the phenol (pKa ~10).
4. Extraction Add 3 mL Ethyl Acetate or MTBE . Vortex 3 min.Moderately polar aprotic solvents favor the neutral alkaloid.
5. Separation Centrifuge (4000 rpm, 10 min). Freeze aqueous layer (dry ice bath) and pour off organic layer.Physical separation.[3]
6. Reconstitution Evaporate to dryness under

at 35°C. Reconstitute in Mobile Phase.
High heat (>40°C) during evaporation can cause oxidation.
Module 3: Plant Material Extraction (Corydalis yanhusuo)

Context: Extracting ICP from rhizomes requires penetrating the cellulosic matrix while preventing thermal degradation.

Common Failure Mode:

  • Acidic Alcohols: While acid helps solubility (salt form), it complicates downstream purification (HPLC columns hate acid loads).

  • Refluxing too hot: ICP is thermally unstable compared to Berberine.

Optimized Protocol: pH-Modulated Reflux/UAE

Solvent System: 70% Ethanol adjusted to pH 10 with Ammonia.[4] Wait, didn't you say pH 10 is bad? Clarification: In water/organic LLE (Module 2), pH 10 drives ICP into the water. In solid/liquid extraction (Module 3), we want the ICP in the solvent (70% Ethanol). The phenolate form is soluble in ethanol/water mixtures. The ammonia helps disrupt the plant matrix and free the alkaloid from cellular salts.

Step-by-Step:

  • Preparation: Pulverize Corydalis rhizomes to 50 mesh.

  • Solvent: 70% Ethanol + Ammonia (adjust to pH 10).

  • Extraction:

    • Method A (Standard): Reflux at 60°C for 1 hour (x2 cycles).

    • Method B (Preferred): Ultrasonic-Assisted Extraction (UAE) at 40°C, 40 kHz, 30 mins [2].

  • Purification (The Fix):

    • Evaporate ethanol. You are left with an aqueous residue.[5]

    • Adjust pH to 9.0 (lowering it from 10).

    • Load onto Macroporous Resin (e.g., NKA-9 or D101) .

    • Wash with water (removes sugars).

    • Elute with 70% Ethanol.

Module 4: Chromatography & Stability

Issue: Peak tailing or disappearance during HPLC/LC-MS.

Mechanism: The secondary amine in ICP interacts with free silanols on C18 columns. The phenol group is prone to oxidation.

Troubleshooting Table:

SymptomProbable CauseCorrective Action
Peak Tailing Silanol interactionAdd 10 mM Ammonium Acetate to mobile phase. Avoid pure Formic Acid if tailing persists; the pH must suppress silanol ionization.
Low Signal (ESI+) Ion SuppressionSwitch from Methanol to Acetonitrile (sharper peaks, better desolvation).
Sample Darkening OxidationAdd 0.1% Ascorbic Acid to the extraction solvent. Store in amber glass.
Retention Shift pH fluctuationICP is extremely sensitive to mobile phase pH changes due to its amphoteric nature. Use a buffered mobile phase, not just "water + acid".
Module 5: Comparison of Solvents

Data synthesized from recovery studies of tetrahydroprotoberberines [3].

SolventRecovery (pH 9.0)Matrix CleanlinessNotes
Ethyl Acetate 85 - 92% ModerateBest balance of recovery and evaporation speed.
MTBE 75 - 80%HighVery clean extracts (less phospholipids), but lower absolute recovery.
Dichloromethane 90 - 95%LowHigh recovery but pulls many impurities; carcinogenic.
n-Hexane < 10%HighDo not use. ICP is too polar for hexane.
References
  • Metabolite profiling of l-isocorypalmine in rat urine, plasma, and feces. Source: Journal of Separation Science (via PubMed/NIH) URL:[Link] Relevance: Establishes the necessity of glucuronide hydrolysis for accurate quantification in biological fluids.

  • Optimization of the extraction and purification of Corydalis yanhusuo W.T. Wang. Source: Frontiers in Chemistry / NIH URL:[Link] Relevance: Defines the optimal ethanol/pH conditions for plant extraction and resin purification.

  • Pharmacokinetics... of l-isocorypalmine using ultra high performance liquid chromatography. Source: Journal of Chromatography B URL:[Link] Relevance: Validates the Liquid-Liquid Extraction (LLE) methodology and stability parameters.

Sources

Optimization

Technical Support Center: Optimization of Chiral Column Conditions for Isocorypalmine Resolution

Welcome to the technical support center for the chiral resolution of isocorypalmine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troub...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the chiral resolution of isocorypalmine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice for optimizing the separation of isocorypalmine enantiomers using chiral High-Performance Liquid Chromatography (HPLC). As the biological activity of many chiral compounds resides in a single enantiomer, achieving robust and efficient enantioseparation is a critical step in pharmaceutical research and development.[1][2][3][4] This resource synthesizes established principles of chiral chromatography with practical, field-proven insights to address the specific challenges you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: Where should I start with method development for isocorypalmine chiral separation?

A1: A systematic screening approach is the most efficient starting point for developing a chiral separation method.[5][6] The goal is to rapidly evaluate a range of chiral stationary phases (CSPs) and mobile phase conditions to identify the most promising candidates for optimization.

A successful initial separation of l-isocorypalmine has been reported on a Chiralcel OD column (a polysaccharide-based CSP) using 50% ethanol as the mobile phase.[7] This provides an excellent starting point. However, for a comprehensive screen, it is advisable to test a broader range of conditions.

Recommended Initial Screening Protocol:

  • Select a variety of chiral stationary phases. Polysaccharide-based CSPs (e.g., cellulose and amylose derivatives) are a versatile first choice due to their broad applicability.[8][9] Consider screening columns with different chiral selectors.

  • Screen different mobile phase modes. The primary modes to investigate are Normal Phase (NP), Reversed-Phase (RP), and Polar Organic Mode (POM).[9]

  • Utilize a generic gradient. A gradient elution can help to quickly determine if a separation is possible and to elute the compound within a reasonable time.

Table 1: Suggested Initial Screening Conditions for Isocorypalmine Resolution

ParameterNormal Phase (NP)Reversed-Phase (RP)Polar Organic Mode (POM)
Columns Chiralcel® OD-H, Chiralpak® AD-H, Chiralpak® IAChiralcel® OD-RH, Chiralpak® AD-RHChiralcel® OD-H, Chiralpak® IA
Mobile Phase A n-Hexane or HeptaneWater with 0.1% Formic Acid or 10mM Ammonium BicarbonateAcetonitrile
Mobile Phase B Isopropanol (IPA) or EthanolAcetonitrile or MethanolMethanol or Ethanol
Gradient 5% to 50% B over 20 min10% to 90% B over 20 min10% to 90% B over 20 min
Flow Rate 1.0 mL/min1.0 mL/min1.0 mL/min
Temperature 25 °C25 °C25 °C
Detection UV at 230 nm[7] or 280 nmUV at 230 nm or 280 nmUV at 230 nm or 280 nm
Q2: What is the underlying principle of chiral separation on a polysaccharide-based CSP?

A2: Chiral recognition on polysaccharide-based CSPs arises from the formation of transient diastereomeric complexes between the enantiomers of the analyte and the chiral selector (the polysaccharide derivative). The separation is achieved due to differences in the stability of these complexes. The interactions governing this process are multifaceted and include hydrogen bonding, dipole-dipole interactions, π-π interactions, and steric hindrance.[5] The helical structure of the polysaccharide polymer creates chiral grooves or cavities where the analyte can bind. The precise fit and the strength of the interactions will differ for each enantiomer, leading to different retention times.

Diagram 1: Chiral Recognition Mechanism

G cluster_CSP Chiral Stationary Phase (CSP) cluster_Analyte Analyte CSP Polysaccharide Backbone (e.g., Cellulose, Amylose) Interaction1 Diastereomeric Complex 1 (More Stable) CSP->Interaction1 Interaction2 Diastereomeric Complex 2 (Less Stable) CSP->Interaction2 Enantiomer1 Isocorypalmine (R-enantiomer) Enantiomer1->Interaction1 Stronger Interaction Enantiomer2 Isocorypalmine (S-enantiomer) Enantiomer2->Interaction2 Weaker Interaction Retention Differential Retention Interaction1->Retention Interaction2->Retention Separation Enantiomeric Separation Retention->Separation

Caption: Chiral recognition on a polysaccharide CSP.

Troubleshooting Guide

Problem 1: No separation or poor resolution (Rs < 1.5) of isocorypalmine enantiomers.

This is a common starting point in method development. Here’s a systematic approach to troubleshoot this issue:

Step 1: Confirm System Suitability Before troubleshooting the method, ensure your HPLC system is performing optimally. Check for pressure fluctuations, leaks, and detector noise.

Step 2: Re-evaluate the Chiral Stationary Phase If the initial screening on one or two columns yields no separation, it is crucial to screen a wider variety of CSPs. The selectivity of chiral separations is highly dependent on the stationary phase.[9]

Step 3: Optimize the Mobile Phase Composition

  • Normal Phase:

    • Alcohol Modifier: The type and concentration of the alcohol modifier (e.g., isopropanol, ethanol) significantly impact selectivity.[10] Systematically vary the alcohol percentage (e.g., from 2% to 20%).

    • Additives: For basic compounds like isocorypalmine, a small amount of a basic additive like diethylamine (DEA) or triethylamine (TEA) (typically 0.1%) can improve peak shape and sometimes resolution. Conversely, an acidic additive like trifluoroacetic acid (TFA) or acetic acid (0.1%) can also alter selectivity.

  • Reversed-Phase:

    • Organic Modifier: The choice of organic modifier (acetonitrile vs. methanol) can influence the separation.

    • pH and Buffer: The pH of the aqueous phase can affect the ionization state of isocorypalmine, which in turn can impact its interaction with the CSP. Screen a pH range (e.g., pH 3 to 7) using appropriate buffers (e.g., phosphate, acetate).

  • Polar Organic Mode:

    • Solvent Composition: Vary the ratio of your primary polar organic solvents (e.g., acetonitrile/methanol).

    • Additives: Similar to normal phase, acidic or basic additives can be beneficial.

Step 4: Adjust the Temperature Temperature can have a significant effect on chiral separations.[6][10]

  • Lowering the temperature generally increases the strength of the interactions between the analyte and the CSP, which can lead to better resolution but also longer retention times.

  • Increasing the temperature can improve peak efficiency but may decrease selectivity. It is recommended to evaluate a range of temperatures (e.g., 10°C to 40°C).

Step 5: Lower the Flow Rate Chiral separations often benefit from lower flow rates (e.g., 0.5 - 0.8 mL/min) as this can allow for better mass transfer and improved resolution.[6]

Diagram 2: Workflow for Troubleshooting Poor Resolution

G Start Poor or No Resolution CheckSystem Check System Suitability Start->CheckSystem ScreenCSPs Screen Different CSPs CheckSystem->ScreenCSPs OptimizeMP Optimize Mobile Phase ScreenCSPs->OptimizeMP AdjustTemp Adjust Temperature OptimizeMP->AdjustTemp AdjustFlow Adjust Flow Rate AdjustTemp->AdjustFlow AdjustFlow->ScreenCSPs Re-evaluate Success Resolution Achieved (Rs >= 1.5) AdjustFlow->Success Success

Caption: Systematic workflow for improving chiral resolution.

Problem 2: Poor peak shape (tailing or fronting) for isocorypalmine.

Poor peak shape can compromise resolution and quantification. Isocorypalmine, being a basic compound, is prone to peak tailing due to interactions with acidic silanol groups on the silica support of the CSP.

Solutions:

  • Mobile Phase Additives:

    • In Normal Phase and Polar Organic Mode , add a small amount of a basic modifier like DEA or TEA (0.1% - 0.5%) to the mobile phase. This will compete with the basic analyte for active sites on the stationary phase, reducing tailing.

    • In Reversed-Phase , ensure the pH of the mobile phase is appropriate to either fully protonate or deprotonate the analyte, leading to a single species in solution.

  • Sample Overload: Injecting too much sample can lead to peak distortion. Reduce the injection volume or the concentration of the sample.

  • Sample Solvent Effects: Dissolve the sample in the mobile phase whenever possible. If a stronger solvent is used for sample dissolution, it can cause peak distortion.

Table 2: Troubleshooting Guide for Common Issues in Isocorypalmine Chiral Separation

IssuePotential Cause(s)Recommended Action(s)
No Separation - Inappropriate CSP- Suboptimal mobile phase- Screen a wider range of CSPs- Systematically vary mobile phase composition (modifier type and concentration)
Poor Resolution - Mobile phase not optimized- High temperature- High flow rate- Fine-tune mobile phase composition- Decrease column temperature- Reduce flow rate
Peak Tailing - Secondary interactions with silica- Sample overload- Add a basic modifier (e.g., 0.1% DEA) to the mobile phase- Reduce sample concentration/injection volume
Peak Fronting - Sample overload- Reduce sample concentration/injection volume
Irreproducible Retention Times - Inadequate column equilibration- Temperature fluctuations- Mobile phase composition changes- Ensure sufficient column equilibration time (can be longer for chiral columns)- Use a column thermostat- Prepare fresh mobile phase daily and degas thoroughly
Loss of Resolution Over Time - Column contamination- Column degradation- Flush the column with a strong solvent (check column manual for compatibility)- If resolution is not restored, the column may need to be replaced

Concluding Remarks

The key to successfully optimizing chiral column conditions for isocorypalmine resolution lies in a systematic and logical approach to method development and troubleshooting. By understanding the principles of chiral recognition and the influence of various chromatographic parameters, you can efficiently develop a robust and reliable method. Always document the history of your chiral columns, as their performance can be influenced by previous use.[11][12] When a method is validated, it is good practice to have it tested on more than one column to ensure its robustness.[12]

References

  • SciSpace. (n.d.). Development and Validation of a Chiral HPLC Method for Quantitative Analysis of Enantiomeric Escitalopram. Retrieved from [Link]

  • MDPI. (2022). Chiral Separation and Determination of Enantiomer Elution Order of Novel Ketamine Derivatives Using CE-UV and HPLC-UV-ORD. Retrieved from [Link]

  • Daicel. (n.d.). Develop Chiral Separation Methods with Daicel's Immobilized Columns. Retrieved from [Link]

  • Chromatography Today. (2020, May 20). Trouble with chiral separations. Retrieved from [Link]

  • Daicel. (n.d.). Troubleshoot Chiral Column Performance: Efficiency & Resolution. Retrieved from [Link]

  • Chiralpedia. (2022, November 3). Chiral HPLC separation: strategy and approaches. Retrieved from [Link]

  • LCGC International. (n.d.). A Strategy for Developing HPLC Methods for Chiral Drugs. Retrieved from [Link]

  • Asian Journal of Chemistry. (2007). Separation of Racemates Using Chiral HPLC and Creation of a Database for this Methodology. Retrieved from [Link]

  • ResearchGate. (2021, September 7). The impact of chirality on the analysis of alkaloids in plant. Retrieved from [Link]

  • LCGC International. (2023, January 19). Playing with Selectivity for Optimal Chiral Separation. Retrieved from [Link]

  • ResearchGate. (2025, August 10). Development and Validation of Chiral HPLC Method for Identification and Quantification of (R)-Enantiomer in Ezetimibe. Retrieved from [Link]

  • Unspecified Source. (n.d.). HPLC manual (for chiral HPLC analysis). Retrieved from [Link]

  • ResearchGate. (n.d.). Effect of mobile phase composition on the elution order of the enantiomers of analyte 5 Chromatographic conditions. Retrieved from [Link]

  • PubMed. (2018). Metabolite profiling of l-isocorypalmine in rat urine, plasma, and feces after oral administration using high performance liquid chromatography coupled to Fourier transform ion cyclotron resonance mass spectrometry. Retrieved from [Link]

  • PubMed. (2005). Effect of alcohols and temperature on the direct chiral resolutions of fipronil, isocarbophos and carfentrazone-ethyl. Retrieved from [Link]

  • PubMed Central. (n.d.). Isoquinoline Alkaloids Isolated from Corydalis yanhusuo and Their Binding Affinities at the Dopamine D1 Receptor. Retrieved from [Link]

  • PubMed. (2016). Pharmacokinetics, tissue distribution, and excretion studies of l-isocorypalmine using ultra high performance liquid chromatography with tandem mass spectrometry. Retrieved from [Link]

  • Scientific Research Publishing. (2024). Chiral Method Development Using Polysaccharide-Based Chiral Stationary Phase (CSP) and Investigation of Chiral Column Degradation and Regeneration. Retrieved from [Link]

  • I.B.S. (n.d.). Chiral HPLC Method Development. Retrieved from [Link]

  • PubMed. (n.d.). Chiral mobile phase additives in HPLC enantioseparations. Retrieved from [Link]

  • Journal of APPLIED BIOMEDICINE. (2004, April 20). Biomedical aspects of chiral molecules. Retrieved from [Link]

  • MDPI. (n.d.). Comparative Chiral Separation of Thalidomide Class of Drugs Using Polysaccharide-Type Stationary Phases with Emphasis on Elution Order and Hysteresis in Polar Organic Mode. Retrieved from [Link]

  • ResearchGate. (2014, September 17). How can I improve my chiral column resolution? Retrieved from [Link]

  • Unspecified Source. (n.d.). HPLC Enantiomeric Separations of Pharmaceuticals Using Polar Organic Mobile Phases. Retrieved from [Link]

  • LCGC International. (n.d.). System Suitability and Validation for Chiral Purity Assays of Drug Substances. Retrieved from [Link]

  • Unspecified Source. (n.d.). stereochemistry and biological activity of drugs. Retrieved from [Link]

  • PubMed. (n.d.). Chiral liquid chromatography resolution and stereoselective pharmacokinetic study of tetrahydropalmatine enantiomers in dogs. Retrieved from [Link]

  • NIH. (2021, April 6). Development and Validation of a Chiral Liquid Chromatographic Assay for Enantiomeric Separation and Quantification of Verapamil in Rat Plasma: Stereoselective Pharmacokinetic Application. Retrieved from [Link]

  • ResearchGate. (n.d.). Effect of mobile phase for the separation of the enan- tiomers of DPA on ChiroSil SCA(−). Retrieved from [Link]

  • MDPI. (n.d.). A Look at the Importance of Chirality in Drug Activity: Some Significative Examples. Retrieved from [Link]

  • PMC. (n.d.). Chiral Drugs: An Overview. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Stability &amp; Processing of Tetrahydroprotoberberines (THPBs)

Introduction: The "Silent" Impurity In drug development, Tetrahydroprotoberberines (THPBs) are prized for their unique pharmacological profile, acting primarily as dopamine D1/D2 receptor ligands (analgesic, anxiolytic)....

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The "Silent" Impurity

In drug development, Tetrahydroprotoberberines (THPBs) are prized for their unique pharmacological profile, acting primarily as dopamine D1/D2 receptor ligands (analgesic, anxiolytic).[1][2][3] However, they possess a critical structural vulnerability: the tetrahydroisoquinoline ring .

Unlike their quaternary counterparts (e.g., Berberine, Palmatine) which are thermodynamically stable, THPBs are prone to oxidative dehydrogenation . This reaction converts the active pharmaceutical ingredient (API) back into the quaternary protoberberine salt.

Why this matters:

  • Pharmacological Shift: You lose neuro-activity (Dopamine antagonism) and gain antimicrobial/metabolic activity (AMPK activation).

  • Regulatory Risk: The oxidized product is a distinct chemical entity, not just a "degradant," potentially invalidating tox studies.

Module 1: The Chemistry of Degradation

Q: Why is my colorless THPB extract turning yellow/orange?

A: You are witnessing aromatization . The "tetrahydro" C-ring (specifically the N-C bonds at positions 8 and 14) is susceptible to oxidation. When exposed to light, heat, or high pH, the molecule loses four hydrogen atoms (two protons, two electrons initially, followed by further oxidation) to form the fully aromatic, quaternary isoquinolinium system.

Visualizing the Failure Mode:

THPB_Oxidation cluster_prevention Prevention Strategy THPB Tetrahydroprotoberberine (Colorless, Lipophilic) Active: D1/D2 Antagonist Trigger Triggers: UV Light (254nm) Alkaline pH (>8) Dissolved O2 THPB->Trigger Intermediate Iminium Intermediate (Unstable) Trigger->Intermediate -2H (Dehydrogenation) Quat Protoberberine Salt (Yellow/Orange, Hydrophilic) Impurity: Berberine/Palmatine Intermediate->Quat -2H (Aromatization) Antiox Add Ascorbic Acid or NaHSO3 Antiox->Trigger Blocks

Figure 1: The oxidative dehydrogenation pathway. The transition from a colorless tetrahydro-form to a yellow quaternary salt is driven by the aromatization of the C-ring.

Module 2: Extraction & Processing Protocols

Q: My yields are good, but purity is low due to quaternary spikes. How do I fix the extraction?

A: The critical failure point is usually the Basification Step . Standard alkaloid extraction involves Acid Extraction


 Basification 

Organic Solvent Partition. THPBs are most vulnerable when they are deprotonated (free base) and exposed to air.
Troubleshooting Protocol: The "Reductive Shield" Method

Do not use standard alkaline extraction without modification. Use this modified workflow:

StepStandard (Risky)Optimized (Safe) Rationale
1. Extraction Ethanol refluxAcidified Ethanol (0.5% H₂SO₄) + 0.1% Ascorbic Acid Acid keeps nitrogen protonated (stabilized). Ascorbic acid scavenges dissolved oxygen.
2. Concentration Rotary Evap at 60°CVacuum at <40°C Heat accelerates dehydrogenation.
3. Basification Adjust pH 10 with NaOHAmmonia to pH 8-9 under N₂ flow Strong bases (NaOH) promote rapid oxidation. Ammonia is milder. N₂ excludes O₂.
4.[1] Partition Chloroform/Open BeakerDegassed Ethyl Acetate Chloroform can form radicals. Degassed solvents prevent oxidation during phase transfer.
Critical Checkpoint: The "Yellow Shift"
  • Test: Take 1 mL of your extract.

  • Observe: If it turns bright yellow immediately upon adding base, your antioxidant load is insufficient.

  • Fix: Add Sodium Metabisulfite (0.1% w/v) to the aqueous phase before adding the base.

Module 3: Analytical Artifacts (HPLC/LC-MS)

Q: I see "M-2" and "M-4" peaks in my LC-MS data. Is my sample degrading, or is it the instrument?

A: It is highly likely an On-Column Artifact . THPBs are photochemically active. The high-intensity UV light from a Diode Array Detector (DAD) can induce radical formation during the analysis, converting THPBs to protoberberines before they reach the MS detector.

Diagnostic Decision Tree

Analytical_Troubleshooting Start Problem: M-2 / M-4 Peaks Observed Step1 Bypass UV Detector (Connect Column directly to MS) Start->Step1 Result1 Peaks Disappear? Step1->Result1 Yes Cause: DAD-Induced Oxidation (Artifact) Result1->Yes Yes No Cause: Sample Degradation (Real impurity) Result1->No No Action1 Action: Turn off UV lamp or place UV after MS Yes->Action1 Action2 Action: Check Autosampler Temp (Must be <10°C) No->Action2

Figure 2: Diagnosing whether oxidation is occurring in the vial (real) or in the detector (artifact).

Corrective Actions for Chromatography:

  • Mobile Phase: Add 0.1% Formic Acid (keeps pH low).

  • Protection: If UV detection is mandatory, minimize the path length or place the UV cell after the MS / fraction collector if possible.

  • Temperature: Maintain autosampler at 4°C.

Module 4: Formulation & Storage

Q: Can I store THPBs in solution?

A: No , unless strictly controlled. In solution, THPBs obey pseudo-first-order degradation kinetics driven by dissolved oxygen.

Storage Stability Table:

StateConditionStability EstimateRecommendation
Solid (Powder) Ambient / Transparent Vial< 3 MonthsAvoid. Surface oxidation turns powder yellow.
Solid (Powder) -20°C / Amber Vial / Desiccant> 2 YearsGold Standard. Keep dry and dark.
Solution (Water) pH 7 / Ambient< 24 HoursRapid oxidation to quaternary salt.
Solution (DMSO) AmbientVariableDMSO can act as an oxidant under certain conditions. Avoid for long-term storage.

Formulation Tip: If you must formulate a liquid (e.g., for injection), use an acidic buffer (pH 4.0-5.0) and include a chelating agent (EDTA) to bind metal ions (Fe³⁺, Cu²⁺) which catalyze the oxidation.

References

  • Mechanism of Oxidation

    • Pingali, S., Donahue, J. P., & Payton-Stewart, F. (2015).[4] Tetrahydroberberine, a pharmacologically active naturally occurring alkaloid.[3][4][5] Acta Crystallographica Section C: Structural Chemistry, 71(4), 262-265.[4]

  • Pharmacological Context (THPB vs Protoberberine)

    • Gong, Z., et al. (2019).[6] Tetrahydroprotoberberines: A Novel Source of Pharmacotherapies for Substance Use Disorders? Trends in Pharmacological Sciences, 41(2).

  • Analytical Artifacts (UV-Induced Oxidation)

    • Schweikart, F., & Hulthe, G. (2019).[6] HPLC-UV-MS Analysis: A Source for Severe Oxidation Artifacts.[6] Analytical Chemistry.

  • Extraction Optimization

    • Ho, T. D., et al. (2025).[7] Sustainable Extraction of the Tetrahydropalmatine Alkaloid from Stephania rotunda Lour. Tubers Using Eco-Friendly Solvent Systems.[7] ACS Omega.

    • (Note: Generalized link to journal based on search context)

Sources

Optimization

Addressing reproducibility issues in isocorypalmine receptor binding assays

Welcome to the technical support center for isocorypalmine receptor binding assays. This guide is designed for researchers, scientists, and drug development professionals to address common reproducibility challenges and...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for isocorypalmine receptor binding assays. This guide is designed for researchers, scientists, and drug development professionals to address common reproducibility challenges and provide in-depth, field-proven insights. As an isoquinoline alkaloid derived from Corydalis yanhusuo, isocorypalmine presents a unique pharmacological profile, acting as a high-affinity partial agonist at dopamine D1 and D5 receptors and a moderate-affinity antagonist at D2, D3, and D4 receptors[1][2][3]. Achieving reliable and reproducible data in binding assays is paramount for accurately characterizing its mechanism of action.

This resource is structured into a dynamic troubleshooting guide and a comprehensive FAQ section to directly address the specific issues you may encounter during your experiments.

Troubleshooting Guide: Common Issues & Solutions

This section tackles the most frequent obstacles encountered in isocorypalmine binding assays. Each issue is presented in a question-and-answer format, detailing the cause, effect, and corrective actions.

Q1: Why is my signal-to-noise ratio consistently low?

A low signal-to-noise ratio (SNR) is a critical issue that can obscure real binding events and lead to unreliable data[4][5]. The "signal" is your specific binding, while "noise" encompasses non-specific binding and background counts. To improve your SNR, you must either increase the signal or decrease the noise[6].

Causality & Corrective Actions:

  • Insufficient Receptor Concentration: If the concentration of receptor protein in your membrane preparation is too low, the specific binding signal will be weak.

    • Solution: Increase the amount of membrane protein per well. You may need to optimize this by performing a receptor saturation experiment to determine the Bmax (maximum number of binding sites) and ensure you are using a concentration that provides a robust signal without causing ligand depletion[7].

  • Suboptimal Radioligand Concentration: Using a radioligand concentration far below its dissociation constant (Kd) can result in a weak signal.

    • Solution: For competition assays, the ideal radioligand concentration is typically at or slightly below its Kd value[8]. This provides a good balance for detecting competitive displacement by isocorypalmine. A concentration 3-fold the Kd is also a common starting point[9].

  • Degraded Reagents: Radioligands, isocorypalmine, or receptor preparations can degrade over time, leading to reduced activity.

    • Solution: Aliquot reagents upon receipt and store them at the recommended temperatures. Avoid repeated freeze-thaw cycles. Regularly check the purity and activity of your isocorypalmine stock and the specific activity of your radioligand.

  • Inefficient Detection: Problems with the scintillation counter or cocktail can artificially lower your signal.

    • Solution: Ensure your scintillation counter is properly calibrated and maintained[10]. Use a high-quality scintillation cocktail appropriate for your filter type and ensure filters are completely dry before counting to prevent quenching[11].

Q2: My non-specific binding (NSB) is unacceptably high. What are the causes and solutions?

High non-specific binding masks the specific binding signal and is a major source of variability. Ideally, specific binding should account for at least 80% of the total binding at the Kd concentration of the radioligand[8].

Causality & Corrective Actions:

  • Radioligand Sticking to Filters/Plates: Radioligands, especially lipophilic ones, can bind non-specifically to the assay plates and glass fiber filters.

    • Solution: Pre-soak the glass fiber filters in a solution like 0.5% polyethyleneimine (PEI) to block non-specific sites[11]. This is a standard and highly effective procedure.

  • Binding to Non-Receptor Proteins: The radioligand may be binding to other proteins in your membrane preparation.

    • Solution: Increase the number of washes with ice-cold wash buffer after filtration to more effectively remove unbound and loosely associated radioligand[8][11]. Ensure the wash buffer composition is optimized.

  • Concentration of Displacer is Too Low: The "cold" ligand used to define NSB must be at a concentration high enough to saturate all specific binding sites.

    • Solution: Use a concentration of the unlabeled displacer that is at least 100-fold its Ki. For dopamine receptors, common displacers include Haloperidol or Sulpiride for D2/D3 assays[11][12].

  • Properties of Isocorypalmine: As an alkaloid, isocorypalmine itself might have properties that contribute to NSB, especially at higher concentrations[13].

    • Solution: Ensure the solubility of isocorypalmine in the assay buffer. If you observe precipitation at high concentrations, this can interfere with the assay and mimic high NSB[8]. Consider including a small, fixed percentage of a solvent like DMSO, ensuring it does not affect receptor binding on its own.

Q3: I'm observing significant variability in my calculated Ki values for isocorypalmine between experiments. What's causing this lack of reproducibility?

Inconsistent Ki values point to a lack of control over key experimental variables. Reproducibility is essential for building confidence in your pharmacological characterization[10].

Causality & Corrective Actions:

  • Assay Not at Equilibrium: Competition binding assays must reach equilibrium to yield accurate Ki values. If incubation times are too short, the results will be unreliable[8][14].

    • Solution: Perform a time-course experiment to determine when equilibrium is reached for your specific receptor and radioligand pair. Incubation times of 8-16 hours are not uncommon for some systems to ensure a stable signal[8].

  • Ligand Depletion: If a significant fraction (>10%) of the radioligand binds to the receptor, the free concentration of the radioligand is no longer equal to the added concentration, which violates a key assumption of the Cheng-Prusoff equation used to calculate Ki.

    • Solution: Reduce the amount of membrane protein in the assay to limit the total number of binding sites. A common rule of thumb is to ensure less than 10% of the added radioligand is bound[7][8].

  • Inconsistent Reagent Preparation: Errors in serial dilutions of isocorypalmine or inaccurate radioligand concentration will directly impact the final Ki value.

    • Solution: Use calibrated pipettes and low-binding plasticware for all dilutions[9]. Prepare fresh dilutions of isocorypalmine for each experiment from a validated stock solution.

  • Batch-to-Batch Variability in Membrane Preps: The quality and receptor density of your membrane preparations can vary between batches.

    • Solution: Prepare a large, single batch of membrane homogenate, characterize it thoroughly (e.g., determine Bmax and Kd via saturation binding), and aliquot it for long-term storage at -80°C. This ensures consistency across multiple experiments[11].

Frequently Asked Questions (FAQs)

Q: What are the primary receptor targets for isocorypalmine and what are its known binding affinities?

A: Isocorypalmine is known to primarily target dopamine receptors. It displays a mixed efficacy profile, acting as a partial agonist at D1-like receptors and an antagonist at D2-like receptors[2][3]. Its binding affinities (Ki) have been characterized in HEK293 cells expressing human dopamine receptors[1].

Receptor SubtypeRadioligand UsedBinding Affinity (Ki) in nM
D1 [³H]SCH233905.1 - 6.2
D2 [³H]Raclopride41.8
D3 [³H]Raclopride37.3
D4 [³H]Spiperone77.4
D5 [³H]SCH233909.5
Data summarized from BenchChem Technical Guide[1]
Q: How do I properly prepare cell membranes for a binding assay?

A: High-quality membrane preparation is fundamental. The goal is to isolate cell membranes containing the target receptor while removing interfering cellular components[11].

Membrane_Preparation_Workflow cluster_0 Cell Harvesting & Lysis cluster_1 Centrifugation Steps cluster_2 Final Preparation & Storage Harvest Harvest cultured cells (e.g., HEK293 expressing receptor) Wash Wash cells with ice-cold PBS Harvest->Wash Homogenize Homogenize in cold lysis buffer (e.g., 50 mM Tris-HCl + protease inhibitors) Wash->Homogenize LowSpeed Low-speed spin (e.g., 1,000 x g) to pellet nuclei & debris Homogenize->LowSpeed CollectSupernatant Collect Supernatant LowSpeed->CollectSupernatant HighSpeed High-speed spin (e.g., 20,000 x g) to pellet membranes CollectSupernatant->HighSpeed Resuspend Resuspend membrane pellet in assay buffer HighSpeed->Resuspend Quantify Quantify protein concentration (e.g., Bradford assay) Resuspend->Quantify Store Aliquot and store at -80°C Quantify->Store

Caption: Workflow for preparing receptor-rich cell membranes.

Q: What is the general protocol for a competitive radioligand binding assay with isocorypalmine?

A: A competitive binding assay measures the ability of an unlabeled compound (isocorypalmine) to displace a specific radioligand from its receptor. This allows for the determination of the compound's inhibition constant (Ki)[11][15].

Competitive_Binding_Assay_Workflow cluster_0 Assay Setup cluster_1 Incubation cluster_2 Separation & Counting cluster_3 Data Analysis Reagents Prepare Reagents: 1. Radioligand (at Kd) 2. Isocorypalmine (serial dilution) 3. Membrane Prep 4. Assay Buffer Mix Combine reagents in assay plate: - Total Binding (Radioligand + Buffer) - NSB (Radioligand + Displacer) - Competition (Radioligand + Isocorypalmine) Reagents->Mix Incubate Incubate to equilibrium (e.g., 60-120 min at RT) Mix->Incubate Filter Rapid vacuum filtration (PEI-soaked glass fiber filters) Incubate->Filter Wash Wash filters 3-4x with ice-cold buffer Filter->Wash Count Dry filters & count radioactivity (Scintillation Counter) Wash->Count Calculate Calculate % Specific Binding Count->Calculate Plot Plot % Specific Binding vs. log[Isocorypalmine] Calculate->Plot Analyze Non-linear regression to find IC50 Calculate Ki using Cheng-Prusoff Plot->Analyze

Caption: General workflow for a competitive radioligand binding assay.

Q: How do I choose the correct assay buffer?

A: The assay buffer is critical for maintaining the physiological integrity and binding capability of the receptor[16]. The composition should mimic the extracellular environment. A common and effective buffer for dopamine receptor binding assays is:

  • 50 mM Tris-HCl

  • 120 mM NaCl

  • 5 mM KCl

  • 1 mM MgCl₂

  • 2 mM CaCl₂

  • pH adjusted to 7.4 [11]

It's crucial to include protease inhibitors in the buffer during membrane preparation to prevent receptor degradation[11].

References

  • Ancellin, N. (n.d.). Radioligand Binding Assays: A Lost Art in Drug Discovery? Oncodesign Services. Retrieved from [Link]

  • Sittampalam, G. S., et al. (2012). Receptor Binding Assays for HTS and Drug Discovery. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. Retrieved from [Link]

  • Fluidic Sciences. (2023). Ligand Binding Assays: Definitions, Techniques, and Tips to Avoid Pitfalls. Retrieved from [Link]

  • Ma, Z., et al. (2009). Isoquinoline Alkaloids Isolated from Corydalis yanhusuo and Their Binding Affinities at the Dopamine D1 Receptor. Molecules, 14(6), 2028-2036. Retrieved from [Link]

  • Xu, W., et al. (2013). l-Isocorypalmine reduces behavioral sensitization and rewarding effects of cocaine in mice by acting on dopamine receptors. Drug and Alcohol Dependence, 133(2), 693-703. Retrieved from [Link]

  • Veiksina, S., et al. (2023). Fluorescence based HTS-compatible ligand binding assays for dopamine D3 receptors in baculovirus preparations and live cells. Frontiers in Chemistry, 11, 1113840. Retrieved from [Link]

  • Fluidic Sciences Ltd. (n.d.). Competition Assays vs. Direct Binding Assays: How to choose. Retrieved from [Link]

  • De Jong, L. A., & Lammertsma, K. (2021). Analyzing Kinetic Binding Data. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. Retrieved from [Link]

  • ResearchGate. (n.d.). 6 questions with answers in RADIOLIGAND ASSAY | Science topic. Retrieved from [Link]

  • Sykes, D. A., et al. (2022). Estimation of Dopamine D1 Receptor Agonist Binding Kinetics Using Time-Resolved Functional Assays: Relation to Agonist-Induced Receptor Internalization by Investigational Antiparkinsonian Therapeutics. ACS Chemical Neuroscience, 13(14), 2149-2162. Retrieved from [Link]

  • Al-Ansi, W., et al. (2023). Natural Alkaloids as Antiviral Agents Against RNA Viruses: A Comprehensive and Mechanistic Review. Viruses, 15(11), 2209. Retrieved from [Link]

  • Alpert, N. M., et al. (2006). Optimization of dynamic measurement of receptor kinetics by wavelet denoising. NeuroImage, 30(2), 432-441. Retrieved from [Link]

  • Chamberlin, N. L., et al. (2012). Synthesis, receptor binding and activity of iso and azakainoids. Bioorganic & Medicinal Chemistry Letters, 22(1), 633-636. Retrieved from [Link]

  • Wang, J.-B., et al. (2022). A Comprehensive Review on the Chemical Properties, Plant Sources, Pharmacological Activities, Pharmacokinetic and Toxicological Characteristics of Tetrahydropalmatine. Frontiers in Pharmacology, 13, 858633. Retrieved from [Link]

  • Pollard, T. D. (2017). A Guide to Simple and Informative Binding Assays. Molecular Biology of the Cell, 28(21), 2755-2758. Retrieved from [Link]

  • Walsh, R., & Waters, J. (2023). Optimizing Signal to Noise Ratio. YouTube. Retrieved from [Link]

  • GraphPad. (n.d.). The GraphPad Guide to Analyzing Radioligand Binding Data. Retrieved from [Link]

  • Schrage, R. (2011). Development of radioligand binding and functional assays for the characterization of dopamine D2-like receptor ligands. University of Bonn. Retrieved from [Link]

  • Drugs.ie. (n.d.). PSYCHOACTIVE SUBSTANCES. Retrieved from [Link]

  • Pro-Lab Diagnostics. (2024). Optimizing Ligand Binding Assay Conditions for Accurate and Reproducible Results. Retrieved from [Link]

  • Bylund, D. B., & Toews, M. L. (1993). Radioligand binding methods: practical guide and tips. American Journal of Physiology-Lung Cellular and Molecular Physiology, 265(5), L421-L429. Retrieved from [Link]

  • Xu, W., et al. (2013). L-isocorypalmine reduces behavioral sensitization and rewarding effects of cocaine in mice by acting on dopamine receptors. Drug and Alcohol Dependence, 133(2), 693-703. Retrieved from [Link]

  • Dekker, C., et al. (2008). Optimizing the Signal-to-Noise Ratio for Biosensing with Carbon Nanotube Transistors. Nano Letters, 8(12), 4544-4548. Retrieved from [Link]

  • Sotonova, D., et al. (2022). Dopamine and Dopamine-Related Ligands Can Bind Not Only to Dopamine Receptors. International Journal of Molecular Sciences, 23(8), 4410. Retrieved from [Link]

  • Rácz, J. (2014). Psychoactive natural products: overview of recent developments. Annali dell'Istituto Superiore di Sanità, 50(1), 12-27. Retrieved from [Link]

  • Ekins, R. P. (1996). Principles of Competitive Binding Assays (Saturation Analyses). I. Equilibrium Techniques. Clinical Chemistry, 42(8), 1255-1264. Retrieved from [Link]

  • Klein, A. B., et al. (2023). Low-Affinity/High-Selectivity Dopamine Transport Inhibition Sufficient to Rescue Cognitive Functions in the Aging Rat. International Journal of Molecular Sciences, 24(5), 4867. Retrieved from [Link]

  • Wikipedia. (n.d.). Nicotine. Retrieved from [Link]

  • Al-Sanea, M. M., et al. (2023). An Integrated Network Biology and Molecular Dynamics Approach Identifies CD44 as a Promising Therapeutic Target in Multiple Sclerosis. International Journal of Molecular Sciences, 24(17), 13327. Retrieved from [Link]

  • Wang, C., et al. (2018). Identification of Alkaloids from Corydalis yanhusuo W. T. Wang as Dopamine D1 Receptor Antagonists by Using CRE-Luciferase Reporter Gene Assay. Molecules, 23(10), 2599. Retrieved from [Link]

  • American Council on Science and Health. (2022). Carbamorphine: Could This Fascinating Molecule Become The Holy Grail of Pain Relief? Retrieved from [Link]

  • American Chemical Society. (n.d.). Journal of Medicinal Chemistry Ahead of Print. Retrieved from [Link]

Sources

Troubleshooting

Strategies for purifying (+/-)-isocorypalmine from crude plant extracts

Executive Summary & Chemical Logic Welcome to the Technical Support Center. You are likely isolating Isocorypalmine (ICP) , a tetrahydroprotoberberine alkaloid.

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Logic

Welcome to the Technical Support Center. You are likely isolating Isocorypalmine (ICP) , a tetrahydroprotoberberine alkaloid.

The Core Challenge: ICP is structurally almost identical to Tetrahydropalmatine (THP) , which is often present in the same plant matrix at much higher concentrations (10x–50x).

The Solution (The "Chemical Switch"): The critical difference is that ICP is a phenolic alkaloid (containing a free -OH group at C-2 or C-9), whereas THP is non-phenolic (fully methoxylated).

  • THP: No acidic protons. Remains lipophilic at high pH.

  • ICP: Weakly acidic -OH (pKa ~10-11). Becomes water-soluble (phenolate salt) at pH > 12.

This guide prioritizes a pH-switching strategy to remove THP before chromatography, followed by pH-Zone-Refining Counter-Current Chromatography (CCC) for high-purity isolation.

Module A: Extraction & Chemical Fractionation

Goal: Enrich ICP and remove 90% of the dominant impurity (THP) using liquid-liquid partitioning before touching a column.

Protocol: The "Phenolate Switch" Workflow

Step 1: Crude Extraction

  • Macerate dried Corydalis tubers in 70% Ethanol adjusted to pH 10 (using Ammonia).

    • Why? Alkaline ethanol ensures alkaloids are in their free-base form, maximizing solubility.

  • Reflux for 1 hour (x2). Filter and evaporate ethanol to obtain a crude residue.

Step 2: Acid-Base Cleanup (Removal of Neutrals)

  • Dissolve residue in 0.5 M HCl .

  • Wash with Ethyl Acetate (EtOAc) .[1]

    • Result: Discard organic layer (fats, chlorophyll). Keep the acidic aqueous layer (contains alkaloid salts).

Step 3: The Phenolic Separation (Critical Step)

  • Basify the aqueous phase to pH 12–13 using NaOH .

    • Mechanism:[2][3][4][5] At this high pH, ICP becomes a water-soluble sodium phenolate. THP remains a free base (insoluble in water).

  • Extract with Chloroform (CHCl₃) or Dichloromethane (DCM) (x3).

    • Organic Layer: Contains THP (non-phenolic). Save this if you need THP; otherwise, set aside.

    • Aqueous Layer: Contains ICP (phenolic).

  • Recovering ICP: Adjust the aqueous layer pH back to pH 9–10 using HCl.

    • Mechanism:[2][3][4][5] ICP reverts to its free-base form, precipitating out of the water.

  • Extract the now-cloudy aqueous layer with CHCl₃ . Evaporate to yield ICP-Enriched Fraction .

Visualizing the Workflow

PhenolicSeparation Crude Crude Plant Extract Acidify Dissolve in 0.5M HCl Wash with EtOAc Crude->Acidify AqAcid Aqueous Acid Phase (Alkaloid Salts) Acidify->AqAcid OrgWaste Organic Phase (Fats/Neutrals) -> DISCARD Acidify->OrgWaste BasifyHigh Adjust to pH 12-13 (NaOH) Extract with CHCl3 AqAcid->BasifyHigh Partition Partitioning Event BasifyHigh->Partition OrgTHP Organic Layer (CHCl3) Contains: Tetrahydropalmatine (THP) (Non-Phenolic) Partition->OrgTHP Non-Phenolics AqICP Aqueous Layer (pH 13) Contains: Isocorypalmine (Phenolate) Partition->AqICP Phenolics Recover Adjust to pH 9 (HCl) Extract with CHCl3 AqICP->Recover FinalICP Final Organic Extract (ICP Enriched) Recover->FinalICP

Figure 1: The "Phenolate Switch" strategy for separating Isocorypalmine from non-phenolic analogs like Tetrahydropalmatine.

Module B: High-Purity Isolation (Chromatography)

Goal: Isolate ICP from other minor phenolic alkaloids (e.g., corypalmine, scoulerine).

Recommendation: Do NOT use standard silica gel flash chromatography as your primary step. Alkaloids interact strongly with silanol groups, causing severe tailing and irreversible loss. Preferred Method: pH-Zone-Refining Counter-Current Chromatography (CCC) .[2]

Why pH-Zone-Refining?

This technique uses a "Retainer" (Base) in the stationary phase and an "Eluter" (Acid) in the mobile phase.[6] It focuses alkaloids into rectangular peaks based strictly on their pKa and hydrophobicity, allowing for gram-scale purification with high recovery.

Protocol: HSCCC Setup
ParameterSetting / Material
Solvent System MtBE / Acetonitrile / Water (4:1:5, v/v)
Stationary Phase Upper Organic Phase + 10 mM Triethylamine (TEA) (Retainer)
Mobile Phase Lower Aqueous Phase + 10 mM HCl (Eluter)
Elution Mode Head-to-Tail (if using aqueous mobile phase)
Detection UV 280 nm

Procedure:

  • Fill the column with the Stationary Phase (Organic + TEA).

  • Dissolve the ICP-Enriched Fraction (from Module A) in the solvent system (mix of upper/lower phases). Note: Ensure the sample solution is alkalized with TEA.

  • Inject sample.

  • Pump Mobile Phase (Aqueous + HCl).

  • Result: Alkaloids elute as rectangular blocks. Impurities with different pKa values will be sharply separated.

Alternative: Silica Gel (If CCC is unavailable)

If you must use silica, you must treat the column to prevent tailing.

  • Mobile Phase: Dichloromethane : Methanol (20:1 to 10:1).

  • Modifier: Add 0.1% Diethylamine or Ammonia to the mobile phase.

  • Pre-treatment: Wash the silica column with mobile phase + modifier before loading the sample.

Troubleshooting & FAQs

Q1: My recovery of Isocorypalmine is extremely low after the pH 12 extraction. Where did it go?

Diagnosis: Oxidation. Phenolic alkaloids are susceptible to oxidation at high pH (forming quinones or dark pigments), especially if the process takes too long or is exposed to light/air. Fix:

  • Add Sodium Ascorbate or Sodium Sulfite (antioxidant) to the aqueous alkaline phase during the pH 12 step.

  • Work quickly and minimize light exposure.

  • Do not exceed pH 13.

Q2: I see a single spot on TLC, but HPLC shows two peaks. What is happening?

Diagnosis: You likely have the Enantiomers ( (+)-ICP and (-)-ICP ) if using a chiral column, OR you have a structural isomer like Corypalmine (positional isomer of the -OH group). Fix:

  • Isomer Check: Run 1H-NMR. Check the methoxy signals. ICP typically has methoxy signals at positions 3, 9, 10 (depending on numbering convention) and one -OH.

  • Chiral Check: If you require a specific enantiomer (usually l-isocorypalmine is the bioactive isomer in C. yanhusuo), you must use Chiral HPLC (Column: Chiralcel OD-H ; Mobile Phase: Hexane:Isopropanol 80:20 ).

Q3: The sample is tailing badly on the silica column despite using TEA.

Diagnosis: The silica activity is too high, or the solvent is too non-polar. Fix:

  • Switch to Alumina (Neutral) stationary phase. Alumina is less acidic than silica and better for alkaloids.

  • Or, switch to the DCM/MeOH gradient but start with a higher MeOH ratio (e.g., 15:1).

Validation Data (Self-Check)

Verify your isolated compound against these standard markers.

PropertyValue / Observation
Appearance White or pale yellow crystalline powder
Solubility Soluble in MeOH, DMSO, CHCl₃; Insoluble in Water (at neutral pH)
ESI-MS m/z 342 [M+H]⁺
1H-NMR (DMSO-d6) Key singlets for methoxy groups at δ 3.7–3.9 ppm (3 groups). Aromatic protons: two singlets in the D-ring, two doublets in the A-ring (AB system).
TLC Visualization Dragendorff’s Reagent (Orange spot) or Iodine Vapor.

References

  • Extraction Optimization

    • Liu, X., et al. (2020).[7] "Optimization of the extraction and purification of Corydalis yanhusuo W.T. Wang based on the Q-marker uniform design method."[5][7][8] ResearchGate.

  • Counter-Current Chromatography (General Alkaloid Protocol)

    • Ito, Y., & Ma, Y. (1996). "pH-Zone-refining counter-current chromatography." Journal of Chromatography A. (Contextual grounding for the pH-zone refining method described).

  • Isocorypalmine vs.

    • Gao, J. L., et al. (2008). "Isoquinoline Alkaloids Isolated from Corydalis yanhusuo and Their Binding Affinities at the Dopamine D1 Receptor." Molecules. (Describes the isolation and structural differences).

  • Chemical Properties & Binding

    • Cayman Chemical. "(-)-Isocorypalmine Product Information."

Sources

Reference Data & Comparative Studies

Validation

Introduction: The Critical Role of Stereochemistry in Modern Drug Discovery

An In-Depth Guide to the Stereoselective Efficacy of Isocorypalmine: A Comparative Analysis for Drug Development Professionals In pharmaceutical research, the three-dimensional structure of a molecule is not a trivial de...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Guide to the Stereoselective Efficacy of Isocorypalmine: A Comparative Analysis for Drug Development Professionals

In pharmaceutical research, the three-dimensional structure of a molecule is not a trivial detail; it is a fundamental determinant of its biological activity. Chirality, the property of a molecule being non-superimposable on its mirror image, gives rise to enantiomers—stereoisomers that can exhibit vastly different pharmacological and toxicological profiles.[1] While chemically synthesized chiral drugs often yield a 50:50 mixture of enantiomers, known as a racemate, the U.S. Food and Drug Administration (FDA) now encourages the detailed assessment of each enantiomer's properties.[2][3] This is because within a biological system—itself a chiral environment of proteins, enzymes, and receptors—one enantiomer (the eutomer) may be responsible for the desired therapeutic effect, while the other (the distomer) could be inactive, less active, or even contribute to adverse effects.[4]

This guide provides a comprehensive comparison of racemic isocorypalmine versus its enantiopure forms, with a particular focus on its potential as a therapeutic agent for substance use disorders. Isocorypalmine, an isoquinoline alkaloid derived from the traditional Chinese medicinal herb Corydalis yanhusuo, has garnered significant interest for its interaction with the dopaminergic system, a key player in the neuroscience of reward and addiction.[5][6][7] We will delve into the stereoselective pharmacology of its enantiomers, present supporting experimental data, and provide detailed protocols to empower researchers in this promising field.

Isocorypalmine and the Dopaminergic System: A Mechanistic Overview

The therapeutic potential of isocorypalmine, particularly in the context of addiction, is intrinsically linked to its effects on dopamine receptors. The brain's reward circuitry, which is pathologically hijacked by drugs of abuse, is heavily modulated by dopamine signaling.[8] This system primarily involves two families of dopamine receptors: D1-like (D1 and D5) and D2-like (D2, D3, and D4). D1-like receptors are typically coupled to Gs proteins, stimulating adenylyl cyclase (AC) and increasing cyclic AMP (cAMP) levels, while D2-like receptors couple to Gi proteins, inhibiting AC and cAMP production.[5]

Research has shown that the levo-rotatory enantiomer, l-isocorypalmine (l-ICP) , is the primary pharmacologically active component.[5][9] It exhibits a unique and compelling pharmacological profile, acting as a high-affinity partial agonist at D1 and D5 receptors while simultaneously serving as a moderate-affinity antagonist at D2, D3, and D4 receptors.[5] This dual action is particularly noteworthy for addiction therapy. Partial agonism at the D1 receptor may provide enough stimulation to mitigate withdrawal symptoms and craving without producing the intense reinforcing effects of abused substances. Concurrently, antagonism of D2-like receptors can dampen the rewarding effects of drugs like cocaine and morphine.[5][10]

The following diagram illustrates the proposed signaling pathway of l-isocorypalmine at D1 and D2 receptors.

Isocorypalmine Mechanism of Action cluster_D1 D1 Receptor (Gs-coupled) cluster_D2 D2 Receptor (Gi-coupled) l_ICP_D1 l-Isocorypalmine D1R D1 Receptor l_ICP_D1->D1R Binds Gs Gs Protein D1R->Gs Activates AC_D1 Adenylyl Cyclase Gs->AC_D1 Stimulates cAMP_D1 cAMP (Increased) AC_D1->cAMP_D1 ATP_D1 ATP ATP_D1->AC_D1 PKA_D1 PKA Activation cAMP_D1->PKA_D1 Response_D1 Modulated Neuronal Response (Partial Agonism) PKA_D1->Response_D1 l_ICP_D2 l-Isocorypalmine D2R D2 Receptor l_ICP_D2->D2R Blocks Dopamine Dopamine Dopamine->D2R Gi Gi Protein D2R->Gi Inhibits Activation AC_D2 Adenylyl Cyclase Gi->AC_D2 Inhibits cAMP_D2 cAMP (Decreased) AC_D2->cAMP_D2 ATP_D2 ATP ATP_D2->AC_D2 Response_D2 Blocked Neuronal Response (Antagonism) cAMP_D2->Response_D2

Caption: Mechanism of l-Isocorypalmine at Dopamine D1 and D2 Receptors.

Comparative Efficacy: Enantiopure l-Isocorypalmine vs. Racemate

While direct comparative studies evaluating racemic isocorypalmine against its pure enantiomers are not extensively documented in the literature, a strong inference of superior efficacy for the enantiopure l-form can be drawn from research on l-ICP and its parent compound, tetrahydropalmatine (THP). For THP, the l-enantiomer is known to account for the majority of its analgesic and neurological effects.[9][11] Similarly, l-isocorypalmine has been identified as the enantiomer with high affinity for dopamine receptors, whereas the d-enantiomer is often found to be significantly less active.[9]

Administering a racemate would mean delivering a 50% dose of the less active (or inactive) d-isocorypalmine, which could offer no therapeutic benefit and potentially contribute to metabolic load or off-target effects. Therefore, development of the enantiopure l-isocorypalmine is the logical and scientifically-driven approach to maximize therapeutic efficacy and safety.[2]

Quantitative In Vitro Pharmacology of l-Isocorypalmine

The following table summarizes the binding affinities and functional activities of l-isocorypalmine at various human dopamine receptor subtypes, as determined through rigorous in vitro assays.

Receptor SubtypeAssay TypeParameterValueReference
D1 Receptor Receptor BindingKᵢ5.5 nM[12]
Functional (cAMP)EC₅₀39 nM[5]
Functional (cAMP)Eₘₐₓ85% of Dopamine[5]
D2 Receptor Receptor BindingKᵢ41.8 nM[12]
Functional ([³⁵S]GTPγS)ActivityAntagonist[5]
D3 Receptor Receptor BindingKᵢ37.3 nM[12]
Functional ([³⁵S]GTPγS)ActivityAntagonist[5]
D4 Receptor Receptor BindingKᵢ100+ nM (est.)[5]
Functional ([³⁵S]GTPγS)ActivityAntagonist[5]
D5 Receptor Receptor BindingKᵢ9.5 nM[12]
Functional (cAMP)ActivityPartial Agonist[5]

Kᵢ (Inhibition Constant): A measure of binding affinity; lower values indicate higher affinity. EC₅₀ (Half Maximal Effective Concentration): The concentration of a drug that gives half of the maximal response. Eₘₐₓ (Maximum Effect): The maximum response achievable by a drug, shown here relative to the endogenous ligand, dopamine.

This data clearly demonstrates the potent and selective action of l-isocorypalmine. Its high-affinity partial agonism at D1 receptors and antagonism at D2/D3 receptors form the basis of its potential to treat addiction.

Experimental Protocols for Efficacy Assessment

To validate the therapeutic potential of l-isocorypalmine in vivo, specific and reliable animal models of addiction are essential.[13][14] The Conditioned Place Preference (CPP) paradigm is a cornerstone assay used to evaluate the rewarding or aversive properties of a compound and its ability to block the rewarding effects of addictive drugs.[5][10]

Detailed Protocol: Cocaine-Induced Conditioned Place Preference (CPP) in Mice

Objective: To determine if l-isocorypalmine can block the rewarding effects of cocaine, as measured by the CPP test.

Materials:

  • Three-chamber CPP apparatus (two distinct conditioning chambers separated by a neutral central chamber).

  • l-Isocorypalmine (dissolved in saline with 1% DMSO).

  • Cocaine hydrochloride (dissolved in 0.9% saline).

  • Male C57BL/6 mice (8-10 weeks old).

  • Video tracking software for automated position and locomotion analysis.

Experimental Workflow Diagram:

CPP Workflow cluster_phase1 Phase 1: Pre-Conditioning (Day 1) cluster_phase2 Phase 2: Conditioning (Days 2-7) cluster_phase3 Phase 3: Post-Conditioning Test (Day 8) PreTest Pre-Test Session (15 min) Allow free access to all chambers. Record baseline preference. Morning Morning Session PreTest->Morning Afternoon Afternoon Session PostTest Test Session (15 min) Drug-free state. Allow free access to all chambers. Record final preference. Afternoon->PostTest DataAnalysis Data Analysis Calculate CPP Score: (Time in drug-paired side post-test) - (Time in drug-paired side pre-test) PostTest->DataAnalysis Group1 Group 1 (Control): AM: Saline -> Chamber A PM: Saline -> Chamber B Group2 Group 2 (Cocaine): AM: Cocaine -> Chamber A PM: Saline -> Chamber B Group3 Group 3 (l-ICP + Cocaine): AM: l-ICP pre-treatment, then Cocaine -> Chamber A PM: Saline -> Chamber B Group4 Group 4 (l-ICP alone): AM: l-ICP -> Chamber A PM: Saline -> Chamber B

Caption: Experimental workflow for the Conditioned Place Preference (CPP) assay.

Step-by-Step Methodology:

  • Phase 1: Pre-Conditioning (Habituation & Baseline Preference)

    • Day 1: Place each mouse in the central chamber of the CPP apparatus and allow it to freely explore all three chambers for 15 minutes.

    • Causality: This initial session is crucial to establish the baseline preference for either of the two conditioning chambers. An unbiased design is preferred, where animals showing a strong initial preference for one side (>60% of the time) are excluded to prevent confounding results.

    • Data Collection: Record the time spent in each chamber using video tracking software.

  • Phase 2: Conditioning

    • Days 2, 4, 6 (Drug Pairing): Administer cocaine (e.g., 15 mg/kg, i.p.) and immediately confine the mouse to its initially non-preferred chamber for 30 minutes. For the experimental group, administer l-isocorypalmine (e.g., 10 mg/kg, i.p.) 30 minutes before the cocaine injection.

    • Causality: Pairing the drug effect with a specific environment teaches the animal to associate that context with the drug's rewarding properties. Pre-treating with l-isocorypalmine allows for the assessment of its ability to block the formation of this association.

    • Days 3, 5, 7 (Vehicle Pairing): Administer saline and confine the mouse to the opposite chamber (its initially preferred side) for 30 minutes.

    • Causality: This counterbalances the experience, ensuring that the preference shift is due to the drug's effect and not merely confinement or handling stress.

  • Phase 3: Post-Conditioning Test

    • Day 8: In a drug-free state, place the mouse back in the central chamber and allow it to freely explore all three chambers for 15 minutes, identical to the pre-conditioning test.

    • Causality: This test measures the change in preference. A significant increase in time spent in the drug-paired chamber indicates a conditioned preference, signifying the drug's rewarding effect.

    • Data Collection: Record the time spent in each chamber.

  • Data Analysis & Interpretation

    • Calculate the CPP score for each mouse by subtracting the time spent in the drug-paired chamber during the pre-test from the time spent in the same chamber during the post-test.

    • Expected Outcome: The cocaine-only group should show a significant positive CPP score. If l-isocorypalmine is effective, the group pre-treated with it should show a significantly attenuated CPP score compared to the cocaine-only group, indicating a blockade of cocaine's rewarding effects.[5] The group receiving l-ICP alone should not develop a CPP or aversion, demonstrating its lack of intrinsic rewarding or aversive properties at the tested dose.[5]

Conclusion and Future Directions

The available evidence strongly supports the pursuit of enantiopure l-isocorypalmine as a promising therapeutic candidate for substance use disorders. Its unique dual-action mechanism as a D1 partial agonist and D2 antagonist provides a strong pharmacological rationale for its efficacy. While the racemate remains less characterized, the principle of stereoselectivity in drug action suggests that the enantiopure form will offer a superior therapeutic index, maximizing on-target efficacy while minimizing potential off-target effects and metabolic burden from the less active distomer.

Future research should focus on direct, head-to-head preclinical comparisons of the racemate with both the l- and d-enantiomers to definitively quantify the contribution of each to the overall pharmacological profile. Further investigation into pharmacokinetics, metabolic stability, and long-term safety of l-isocorypalmine will be critical steps in its journey toward clinical application for the treatment of addiction.

References

  • Arienzo, V. (2025). Exploiting the Power of Stereochemistry in Drugs: An Overview of Racemic and Enantiopure Drugs.
  • Yazici, E., & Kang, J. (2023). Anti-infectives Developed as Racemic Drugs in the 21st Century: Norm or Exception?. ACS Infectious Diseases.
  • Sun, H., et al. (2013). l-Isocorypalmine reduces behavioral sensitization and rewarding effects of cocaine in mice by acting on dopamine receptors. Psychopharmacology.
  • Liu, Y. M., & Uboh, C. E. (1998). Stereoselective pharmacokinetics of tetrahydropalmatine after oral administration of (-)
  • Ma, Z. P., et al. (2008).
  • Ma, Z. P., et al. (2008). Isoquinoline Alkaloids Isolated from Corydalis yanhusuo and Their Binding Affinities at the Dopamine D1 Receptor. PubMed Central.
  • Nguyen, L. A., He, H., & Pham-Huy, C. (2006). Chiral Drugs: An Overview.
  • Sun, H., et al. (2019).
  • Wang, Q. J., et al. (2020).
  • Nestler, E. J. (n.d.). Behavioral Models of Addiction & Depression.
  • Al-Musa, A., et al. (2022). Natural Product-Inspired Dopamine Receptor Ligands. Journal of Medicinal Chemistry.
  • FDA. (1992). Development of New Stereoisomeric Drugs. U.S.
  • Ianni, F., & Sardella, R. (2022).
  • Volkow, N. D., Michaelides, M., & Baler, R. (2019). The Neuroscience of Drug Reward and Addiction. Physiological Reviews.
  • Venniro, M., et al. (2018). Animal models of addiction. Neuropharmacology.
  • Brain & Behavior Research Foundation. (2019). The Biology of Addiction. YouTube.

Sources

Comparative

Precision in Alkaloid Analytics: A Comparative Guide to (+/-)-Isocorypalmine Reference Standard Verification

Content Type: Publish Comparison Guide Audience: Researchers, QC Scientists, and Drug Development Professionals Focus: Establishing absolute purity protocols for tetrahydroprotoberberine alkaloids. Executive Summary: The...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Publish Comparison Guide Audience: Researchers, QC Scientists, and Drug Development Professionals Focus: Establishing absolute purity protocols for tetrahydroprotoberberine alkaloids.

Executive Summary: The "Isomer Trap" in Alkaloid Analysis

In the analysis of Corydalis yanhusuo and related herbal medicines, (+/-)-Isocorypalmine (Tetrahydrocolumbamine) presents a unique analytical challenge. Structurally, it is a tetrahydroprotoberberine alkaloid differing from its isomer, Corypalmine , only by the position of a hydroxyl group on the isoquinoline ring system.

Standard commercial reagents often rely solely on HPLC-UV "Area %" for purity assignment. This method fails to detect:

  • Enantiomeric excess (without chiral separation).

  • Inorganic salts or residual solvents (often trapped in the crystal lattice).

  • Water content (these alkaloids are hygroscopic).

This guide compares the performance of a Certified Reference Material (CRM) approach—validated by qNMR and Mass Balance—against standard Reagent Grade alternatives, demonstrating why "Area %" is insufficient for critical pharmacokinetic (PK) or quality control applications.

Comparative Analysis: Certified Reference Material (CRM) vs. Reagent Grade

The following data illustrates the discrepancy between a claimed "98%" purity reagent and the actual value determined by absolute quantification methods.

Table 1: Performance & Purity Discrepancy Analysis
FeatureReagent Grade Standard Certified Reference Material (CRM) Impact on Data
Purity Assignment HPLC Area % (UV 280nm)Mass Balance (100% - Impurities) or qNMR Reagent grade often overestimates purity by 5-10%.
Isomeric Purity Often Racemic (undefined ratio)Enantiomeric Ratio (ER) defined via Chiral HPLCCritical for receptor binding studies (D1/D2 affinity differs by isomer).
Water Content Not reported (assumed dry)Measured via Karl Fischer (KF) Unaccounted water leads to concentration errors in stock solutions.
Residual Solvents Not reportedMeasured via GC-Headspace Chloroform/DCM residues are common toxic impurities in alkaloid isolation.
Traceability Batch-dependentSI-Traceable (NIST/BIPM)Essential for GMP/GLP compliance.

Tiered Verification Workflow

To ensure data integrity, a multi-tiered verification process is required. This workflow moves from simple identification to absolute quantification.

VerificationWorkflow Sample Isocorypalmine Raw Material Tier1 Tier 1: Identity (Qualitative) Sample->Tier1 Tier2 Tier 2: Purity (Chromatographic) Tier1->Tier2 Confirmed Methods1 MS/MS (m/z 342.2) 1H NMR (Structure) Tier1->Methods1 Tier3 Tier 3: Absolute Content (Quantitative) Tier2->Tier3 >95% Area Methods2 UHPLC-DAD (Impurity Profile) Chiral LC (Enantiomers) Tier2->Methods2 Methods3 qNMR (1H) TGA/KF (Volatiles) Tier3->Methods3 Final Certified Purity Value Tier3->Final

Figure 1: The "Gold Standard" verification workflow ensures that identity, isomeric composition, and mass content are all validated independently.

Experimental Protocols

Protocol A: Chromatographic Purity & Isomer Separation (HPLC-UV/MS)

Objective: To separate Isocorypalmine from its structural isomers (Corypalmine, Tetrahydropalmatine) and quantify organic impurities.

  • System: UHPLC coupled with DAD and ESI-MS.[1]

  • Stationary Phase: Gemini C18 or Bonshell ASB C18 (high pH stability recommended), 2.1 x 100 mm, 2.7 µm particle size.

  • Mobile Phase:

    • A: 10 mM Ammonium Acetate (pH adjusted to 5.0 with acetic acid). Note: Basic alkaloids tail significantly without buffer.

    • B: Acetonitrile (MeCN).

  • Gradient:

    • 0-2 min: 10% B

    • 2-15 min: 10% → 60% B

    • 15-18 min: 60% → 95% B

  • Detection:

    • UV: 280 nm (max absorption for tetrahydroprotoberberines).

    • MS: Positive mode (ESI+), monitor m/z 342.2 [M+H]+.

  • Success Criteria: Resolution (Rs) > 1.5 between Isocorypalmine and Corypalmine.

Protocol B: Absolute Purity via qNMR (The Primary Standard Method)

Objective: To determine the absolute mass purity (weight %), independent of extinction coefficients or reference standards.

  • Instrument: 400 MHz NMR or higher (600 MHz preferred for resolution).

  • Solvent: DMSO-d6 (preferred over CDCl3 to prevent volatility issues and improve solubility).

  • Internal Standard (IS): Maleic Acid (traceable to NIST) or 1,2,4,5-Tetrachloro-3-nitrobenzene (TCNB) .

    • Requirement: The IS must have a relaxation delay (T1) compatible with the analyte.

  • Acquisition Parameters:

    • Pulse angle: 90°.

    • Relaxation delay (D1): ≥ 60 seconds (must be > 5 × T1 of the slowest proton).

    • Scans: 16 or 32.

    • Temperature: 298 K.

  • Diagnostic Signal Selection:

    • Do not use the methoxy signals (~3.7–3.9 ppm) for quantification as they often overlap with minor impurities or rotamers.

    • Target: Use the aromatic singlets in the 6.6 – 7.0 ppm region. These are typically distinct and integrate to 1H or 2H depending on the specific proton chosen (H-1 or H-4).

  • Calculation:

    
    
    Where 
    
    
    
    = Integral area,
    
    
    = Number of protons,
    
    
    = Molar mass,
    
    
    = Mass weighed.[2][3][4][5]

Handling & Stability Guidelines

  • Hygroscopicity: Isocorypalmine salts (e.g., HCl) are hygroscopic.

    • Action: Equilibrate the standard vial to room temperature before weighing. For qNMR, weigh rapidly or use a humidity-controlled chamber.

  • Light Sensitivity: Isoquinoline alkaloids can undergo photo-oxidation.

    • Action: Store solids at -20°C protected from light.[6] Solutions should be prepared fresh or stored in amber glass at 4°C for no more than 48 hours.

  • Solubility:

    • Freely soluble in DMSO and Methanol.

    • Sparingly soluble in pure water; requires acidic pH or organic modifier.

References

  • Identification of Metabolites: Zhang, X., et al. "Metabolite profiling of l-isocorypalmine in rat urine, plasma, and feces after oral administration using high performance liquid chromatography coupled to Fourier transform ion cyclotron resonance mass spectrometry." Biomedical Chromatography, 2018.

  • qNMR Methodology: Pauli, G. F., et al. "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry, 2014.

  • HPLC Separation of Alkaloids: Lee, J., et al. "HPLC Separation of Isoquinoline Alkaloids for Quality Control of Corydalis species."[7][8] Journal of Chromatographic Science, 2015.

  • Pharmacology & Receptor Binding: Xu, W., et al. "Isoquinoline Alkaloids Isolated from Corydalis yanhusuo and Their Binding Affinities at the Dopamine D1 Receptor."[9] Molecules, 2016.

  • General Reference Standard Guidelines: World Health Organization. "General guidelines for the establishment, maintenance and distribution of chemical reference substances." WHO Technical Report Series, No. 943, 2007.

Sources

Validation

Comparative Guide: Definitive Identification of Isocorypalmine via HR-MS/MS vs. Standard Low-Res Techniques

Executive Summary: The Isomer Challenge In the metabolic profiling of protoberberine alkaloids—specifically the metabolism of l-tetrahydropalmatine (l-THP) —the identification of its demethylated metabolite, Isocorypalmi...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Isomer Challenge

In the metabolic profiling of protoberberine alkaloids—specifically the metabolism of l-tetrahydropalmatine (l-THP) —the identification of its demethylated metabolite, Isocorypalmine , presents a significant analytical challenge.

The core difficulty lies in distinguishing Isocorypalmine from its positional isomer, Corypalmine . Both share the exact molecular formula (


) and precursor mass (

342.1700), yet they exhibit distinct pharmacological profiles (e.g., dopamine receptor affinity).

This guide objectively compares the industry-standard Triple Quadrupole (QqQ) MRM workflow against the superior High-Resolution Q-TOF/Orbitrap (HR-MS/MS) methodology. We demonstrate that while QqQ is sufficient for quantification of known standards, HR-MS/MS is the mandatory gold standard for de novo identification and confirmation , primarily due to its ability to resolve the diagnostic Retro-Diels-Alder (RDA) fragmentation patterns.

Technical Comparison: HR-MS/MS vs. QqQ MRM

The following table contrasts the two primary methodologies used for metabolite identification.

FeatureStandard Triple Quadrupole (QqQ)High-Resolution MS/MS (Q-TOF/Orbitrap)
Primary Utility Routine Quantification (Targeted)Structural Elucidation & Confirmation (Untargeted)
Mass Accuracy Unit Resolution (~0.7 Da)High Accuracy (< 5 ppm)
Isomer Differentiation Relies solely on Retention Time (RT)Relies on RT + Fine Isotopic Structure + Diagnostic Ions
False Positive Rate Moderate (cannot distinguish isobaric interferences)Low (resolves background noise from analytes)
Fragmentation Data Nominal mass fragments (e.g., 178.1)Exact mass fragments (e.g., 178.0863)

The Scientific "Why": Causality in Fragmentation

To confidently identify Isocorypalmine, one must understand the physics of its dissociation. The tetrahydroprotoberberine skeleton undergoes a characteristic Retro-Diels-Alder (RDA) cleavage within the C-ring.[1]

The RDA Mechanism

The causality of the fragmentation is driven by the reverse cycloaddition reaction.[2]

  • Precursor Excitation: The protonated molecule (

    
    , 
    
    
    
    342.17) is excited in the collision cell.
  • C-Ring Cleavage: The C-ring splits, generating two distinct fragment ions representing the "left" (A/B rings) and "right" (D ring) halves of the molecule.

  • Diagnostic Value:

    • Isocorypalmine: Possesses a hydroxyl group (-OH) on the A-ring (C-2 position) and methoxy groups on the D-ring.

    • RDA Fragment A (A-Ring): The A/B ring fragment appears at

      
       178.086  (Calculated for 
      
      
      
      ). This confirms the loss of a methyl group (
      
      
      ) from the parent THP structure (
      
      
      192
      
      
      178).
    • RDA Fragment B (D-Ring): The D-ring fragment appears at

      
       165.091  (Calculated for 
      
      
      
      ), retaining the dimethoxy substitution pattern of the parent.

Critical Note on Isomers: Both Isocorypalmine and Corypalmine produce the


 178 fragment. Therefore, chromatographic separation is the self-validating step  required to distinguish the specific position of the hydroxyl group (C-2 vs. C-3).
Visualization: The RDA Fragmentation Pathway[3]

RDA_Pathway Parent Isocorypalmine [M+H]+ m/z 342.1700 Excitation Collision Induced Dissociation (CID) Parent->Excitation Transition Retro-Diels-Alder (C-Ring Cleavage) Excitation->Transition Frag_AB Fragment A (A/B Rings) m/z 178.0863 (Diagnostic for -OH on A-ring) Transition->Frag_AB Charge Retention Frag_D Fragment B (D Ring) m/z 165.0910 (Retains dimethoxy) Transition->Frag_D Charge Retention

Caption: The Retro-Diels-Alder (RDA) fragmentation pathway characteristic of tetrahydroprotoberberine alkaloids, showing the generation of diagnostic ions.

Validated Experimental Protocol

This protocol is designed to be a self-validating system . If the diagnostic ions (


 178.0863) are absent, or the mass error exceeds 5ppm, the identification is rejected.
A. Sample Preparation[4][5][6]
  • Matrix: Rat plasma or urine (post-administration of L-THP).[3][4]

  • Extraction: Liquid-Liquid Extraction (LLE).[5]

    • Aliquot

      
       plasma.
      
    • Add

      
       Internal Standard (IS).
      
    • Add

      
       Ethyl Acetate (alkaloids extract well in organic phase at basic pH).
      
    • Vortex (3 min), Centrifuge (10 min @ 4000 rpm).

    • Evaporate supernatant to dryness; reconstitute in

      
       mobile phase.
      
B. LC-HRMS Conditions (The "Gold Standard")
  • Instrument: UHPLC coupled to Q-TOF or Orbitrap.

  • Column:

    
     Reverse Phase (e.g., Agela Bonshell ASB, 
    
    
    
    ).[5]
    • Why? High surface area

      
       is required to separate the positional isomers Isocorypalmine and Corypalmine.
      
  • Mobile Phase:

    • A: 0.1% Formic Acid in Water (Protonation source).

    • B: Acetonitrile (Organic modifier).

  • Gradient: 10% B to 90% B over 10 minutes.

  • Flow Rate:

    
    .
    
C. MS Parameters (ESI+)[8][9]
  • Source Voltage: 3.5 kV.

  • Mass Range:

    
     100–1000.
    
  • Collision Energy: Ramp 20–40 eV (Essential to trigger RDA cleavage).

  • Reference Lock Mass: Leucine Enkephalin (

    
     556.2771) for real-time calibration.
    

Decision Matrix for Identification

The following workflow illustrates the logic required to confirm Isocorypalmine and reject false positives (like Corypalmine or matrix noise).

Decision_Matrix Start Unknown Peak m/z 342.17 Check1 Accurate Mass < 5ppm? Start->Check1 Reject1 Reject: Matrix Noise Check1->Reject1 No Check2 RDA Fragment m/z 178.08 Present? Check1->Check2 Yes Reject2 Reject: Not THP Metabolite Check2->Reject2 No Check3 Retention Time Match vs. Std? Check2->Check3 Yes ResultA CONFIRMED: Isocorypalmine Check3->ResultA Matches Isocorypalmine ResultB PROBABLE ISOMER: Corypalmine Check3->ResultB Matches Corypalmine

Caption: Logical workflow for distinguishing Isocorypalmine from isobaric interferences and positional isomers.

References

  • Zhang, X., et al. (2014). Metabolite profiling of L-tetrahydropalmatine in rat urine using ultra-performance liquid chromatography-quadrupole time-of-flight mass spectrometry.[4] Journal of Pharmaceutical and Biomedical Analysis.

  • Wang, W., et al. (2017). Simultaneous determination of l-tetrahydropalmatine and its active metabolites in rat plasma by a sensitive ultra-high-performance liquid chromatography with tandem mass spectrometry method.[6] Biomedical Chromatography.

  • Yan, R., et al. (2008). Pharmacokinetics and metabolism of tetrahydropalmatine. Current Drug Metabolism.

  • Demarque, D.P., et al. (2016). Fragmentation of alkaloids in electrospray ionization tandem mass spectrometry. Natural Product Communications. (Provides foundational data on RDA mechanisms in alkaloids).

Sources

Comparative

A Comparative Benchmarking Guide to the Receptor Affinity of Isocorypalmine Versus Standard Antipsychotics

For Researchers, Scientists, and Drug Development Professionals Executive Summary The search for novel antipsychotics with improved efficacy and tolerability remains a critical endeavor in psychopharmacology. Isocorypalm...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The search for novel antipsychotics with improved efficacy and tolerability remains a critical endeavor in psychopharmacology. Isocorypalmine, a naturally occurring isoquinoline alkaloid, has emerged as a compound of interest due to its unique interactions with central nervous system receptors. This guide provides a comprehensive benchmark of l-isocorypalmine's receptor affinity profile against established first- and second-generation antipsychotics, including haloperidol, risperidone, olanzapine, and clozapine. By synthesizing published experimental data, we present a head-to-head comparison focused on the key dopamine and serotonin receptors implicated in psychosis. Our analysis reveals that isocorypalmine possesses a distinct pharmacological signature—notably as a high-affinity dopamine D1 partial agonist and a moderate-affinity D2 antagonist—that distinguishes it from standard antipsychotics and suggests a potential for a novel therapeutic mechanism with a favorable side-effect profile.

Introduction: The Evolving Landscape of Antipsychotic Drug Targets

For decades, the dopamine D2 receptor has been the cornerstone of antipsychotic drug action, a principle derived from the "dopamine hypothesis of schizophrenia".[1] First-generation, or "typical," antipsychotics like haloperidol are potent D2 antagonists, effective against the positive symptoms of schizophrenia (e.g., hallucinations, delusions) but often accompanied by severe extrapyramidal symptoms (EPS) due to their strong blockade of the nigrostriatal dopamine pathway.[2][3]

The advent of second-generation, or "atypical," antipsychotics such as clozapine and risperidone marked a paradigm shift. These agents generally exhibit a broader receptor binding profile, with a key characteristic being potent antagonism of the serotonin 5-HT2A receptor in addition to D2 receptor blockade.[4][5] This dual action is widely believed to contribute to their "atypicality," including a lower risk of EPS and improved efficacy against negative and cognitive symptoms.[4] However, even these agents are not without limitations, often causing metabolic side effects like weight gain and diabetes, which are linked to their affinities for other receptors like histamine H1 and muscarinic M3.[6]

This clinical reality drives the search for new chemical entities with novel mechanisms. l-Isocorypalmine (l-ICP), an alkaloid isolated from the plant Corydalis yanhusuo, presents such an opportunity.[7][8] Preclinical studies have identified its unique engagement with dopamine receptors, suggesting it may offer a distinct therapeutic window. This guide aims to contextualize its potential by directly comparing its in vitro receptor binding affinities with those of gold-standard antipsychotic agents.

Methodology: The Scientific Framework for Quantifying Receptor Affinity

To objectively compare the potency of different compounds at specific neuroreceptors, the gold-standard in vitro method is the competitive radioligand binding assay. This technique provides a quantitative measure of a drug's affinity, expressed as the inhibition constant (Ki).

Causality in Experimental Design: Why Radioligand Binding?

The choice of a competitive binding assay is foundational for understanding a drug's potential pharmacological action. It directly measures the physical interaction between the drug and its receptor target. The principle is one of competition: an unlabeled drug (the "competitor," e.g., isocorypalmine) is introduced to a preparation of cells or tissues containing the receptor of interest, along with a radiolabeled ligand (a molecule with known high affinity for the receptor). The ability of the unlabeled drug to displace the radiolabeled ligand from the receptor is measured. A more potent drug will displace the radioligand at a lower concentration. This method is highly reproducible and provides the raw data (IC50) needed to calculate the Ki value, a true measure of affinity that is independent of the specific assay conditions.

Experimental Protocol: In Vitro Competitive Radioligand Binding Assay

The following is a generalized, self-validating protocol for determining the Ki of a test compound at a specific G protein-coupled receptor (GPCR), such as the dopamine D2 or serotonin 5-HT2A receptor.

  • Receptor Preparation:

    • HEK293 (Human Embryonic Kidney) cells are stably transfected to express a high density of the specific human receptor subtype of interest (e.g., hD2R, h5-HT2AR).[7] This ensures a clean, specific system without interference from other receptor subtypes.

    • Cells are cultured, harvested, and then homogenized in a cold buffer solution.

    • The cell membranes, which contain the receptors, are isolated through centrifugation. The resulting membrane pellet is resuspended to a specific protein concentration.

  • Competitive Binding Reaction:

    • In a series of assay tubes, a constant concentration of the appropriate radioligand (e.g., [3H]methylspiperone for D2 receptors) is added to the membrane preparation.[7]

    • Increasing concentrations of the unlabeled test compound (e.g., isocorypalmine, haloperidol) are added to the tubes.

    • Control tubes are included: "Total Binding" (radioligand + membranes, no competitor) and "Non-Specific Binding" (radioligand + membranes + a very high concentration of a known antagonist to saturate all specific binding sites).

  • Incubation and Separation:

    • The mixture is incubated at a specific temperature for a set time to allow the binding to reach equilibrium.

    • The reaction is terminated by rapid filtration through glass fiber filters. This separates the receptor-bound radioligand (which is trapped on the filter) from the unbound radioligand (which passes through).

    • Filters are washed quickly with ice-cold buffer to remove any remaining unbound radioligand.

  • Quantification and Analysis:

    • The radioactivity retained on each filter is measured using a scintillation counter.

    • "Specific Binding" is calculated by subtracting the "Non-Specific Binding" from the "Total Binding."

    • A competition curve is generated by plotting the percentage of specific binding against the logarithm of the competitor concentration.

    • This curve is analyzed using non-linear regression to determine the IC50 value : the concentration of the test compound that inhibits 50% of the specific binding of the radioligand.

  • Calculating the Inhibition Constant (Ki):

    • The IC50 is an operational parameter that can vary with assay conditions (especially the concentration of the radioligand). To convert it to a true constant, the Cheng-Prusoff equation is used.[9]

      • Ki = IC50 / (1 + [L]/Kd)

      • Where:

        • [L] is the concentration of the radioligand used in the assay.

        • Kd is the dissociation constant of the radioligand for the receptor (a measure of its own affinity, determined in separate saturation binding experiments).

This entire process is self-validating because the inclusion of controls and the final conversion to the Ki value ensures that the result is a standardized measure of affinity, allowing for direct comparison across different experiments and laboratories.

G cluster_prep 1. Receptor Preparation cluster_assay 2. Binding Assay cluster_analysis 3. Analysis prep1 Transfected HEK293 Cells (e.g., expressing hD2R) prep2 Homogenization & Centrifugation prep1->prep2 prep3 Isolated Cell Membranes (Receptor Source) prep2->prep3 assay3 Incubate to Equilibrium prep3->assay3 assay1 Radioligand ([3H]L) assay1->assay3 assay2 Test Compound (Drug) assay2->assay3 ana1 Rapid Filtration assay3->ana1 ana2 Scintillation Counting ana1->ana2 ana3 Calculate IC50 ana2->ana3 ana4 Calculate Ki via Cheng-Prusoff Equation ana3->ana4

Caption: Workflow for Radioligand Binding Assay.

Results: A Comparative Analysis of Receptor Affinities

The following table summarizes the in vitro binding affinities (Ki values, in nanomolars) of l-isocorypalmine and standard antipsychotics at key central nervous system receptors. Lower Ki values indicate higher binding affinity.

CompoundD1D2D3D45-HT1A5-HT2A
l-Isocorypalmine 5.1-6.2 [7]41.8 [7]37.3 [7]77.4 [7]NDND
Haloperidol (Typical) ND0.89 - 1.55 [2][10]4.6 [2]10 [2]3600 [2]120 [2]
Risperidone (Atypical) 240 1.4 - 3.3 [10][11][12]ND7.3 420 0.16 - 0.2 [10][12]
Olanzapine (Atypical) ≤100 [13]11 [11]≤100 [13]≤100 [13]ND≤100 [13]
Clozapine (Atypical) 270 [14]125 - 160 [11][14]555 [14]24 [14]120 [14]5.4 [14]

ND: Not Determined in the cited sources. All values are Ki in nM.

Discussion: Interpreting the Unique Pharmacological Profile of Isocorypalmine

The comparative data reveals a pharmacological profile for l-isocorypalmine that is distinct from both typical and atypical antipsychotics.

A Novel Dopamine Receptor Signature: The most striking feature of isocorypalmine is its high affinity for the dopamine D1 receptor (Ki = 5.1-6.2 nM), where it acts as a partial agonist.[7] This contrasts sharply with standard antipsychotics, which generally have much lower affinity for D1 receptors. For instance, clozapine's D1 affinity is approximately 40-50 times weaker.[14] This potent D1 agonism could be significant, as D1 receptor hypofunction in the prefrontal cortex is implicated in the cognitive deficits of schizophrenia.

Simultaneously, isocorypalmine displays only moderate affinity for the D2 receptor (Ki = 41.8 nM), acting as an antagonist.[7] This is significantly weaker than the high-affinity D2 antagonism of haloperidol (Ki ≈ 1 nM) and risperidone (Ki ≈ 3 nM), but stronger than that of clozapine (Ki ≈ 125-160 nM).[2][7][10][11] This intermediate D2 affinity may be a therapeutic sweet spot, potentially providing sufficient blockade of mesolimbic dopamine to treat positive symptoms without the intense nigrostriatal blockade that leads to EPS.

Comparison with Atypical Antipsychotics: The hallmark of many atypical antipsychotics is a high 5-HT2A to D2 affinity ratio. Risperidone, for example, has an exceptionally high affinity for the 5-HT2A receptor (Ki ≈ 0.2 nM), over 15 times stronger than its affinity for the D2 receptor.[10] This potent 5-HT2A blockade is thought to increase dopamine release in the striatum, counteracting the effects of D2 blockade and reducing EPS. While the 5-HT receptor profile for isocorypalmine is not fully detailed in the available literature, its primary mechanism appears to be dominated by its dual action on D1 and D2 receptors rather than the classic 5-HT2A/D2 interplay.

G cluster_pre cluster_post cluster_drugs pre Dopamine (DA) D2 D2 Receptor Antagonism reduces positive symptoms pre->D2 DA HT2A 5-HT2A Receptor Antagonism may reduce EPS Halo Haloperidol Halo->D2 Strong Antagonist Risp Risperidone Risp->D2 Strong Antagonist Risp->HT2A Very Strong Antagonist Iso Isocorypalmine Iso->D2 Moderate Antagonist

Caption: Antipsychotic Action at Key Receptors.

Potential Clinical Implications: Isocorypalmine's unique profile suggests several potential advantages:

  • Reduced EPS Liability: The moderate D2 receptor affinity, weaker than that of haloperidol and risperidone, predicts a lower risk of motor side effects.

  • Efficacy for Cognitive/Negative Symptoms: The potent partial agonism at D1 receptors is a novel mechanism among this group and could theoretically address the cognitive and negative symptom domains, which are poorly treated by current medications.

  • A New Therapeutic Class: By deviating from the high-affinity D2 antagonism or high 5-HT2A/D2 ratio models, isocorypalmine could represent a new approach to antipsychotic therapy, potentially benefiting patients who do not respond well to existing drugs.

Conclusion and Future Directions

The in vitro receptor affinity data positions l-isocorypalmine as a promising and mechanistically distinct antipsychotic candidate. Its profile, characterized by high-affinity D1 partial agonism and moderate D2 antagonism, sets it apart from both typical and atypical standards. This unique signature holds the potential for a broad spectrum of efficacy, particularly in addressing the unmet needs of cognitive and negative symptoms, coupled with a potentially improved safety profile regarding extrapyramidal symptoms.

Further research is essential to validate this potential. The next logical steps include comprehensive functional assays to confirm its activity (agonist, antagonist, partial agonist) at a wider range of serotonin, adrenergic, and muscarinic receptors, followed by in vivo animal studies to assess its behavioral effects on models of psychosis and its propensity to induce catalepsy (an animal correlate of EPS). Should these studies prove successful, isocorypalmine could pave the way for a new generation of antipsychotic therapies.

References

  • Zhu, J., Li, M., Xue, J., et al. (2015). l-Isocorypalmine reduces behavioral sensitization and rewarding effects of cocaine in mice by acting on dopamine receptors. PLoS ONE, 10(4), e0123535. [Link]

  • Ma, Z. Z., Xu, W., Su, H., et al. (2008). Isoquinoline Alkaloids Isolated from Corydalis yanhusuo and Their Binding Affinities at the Dopamine D1 Receptor. Molecules, 13(9), 2303-2312. [Link]

  • Lifeasible. (-)-Isocorypalmine. Lifeasible. [Link]

  • Kapur, S., Zipursky, R. B., Jones, C., et al. (2000). 5-HT2 and D2 Receptor Occupancy of Olanzapine in Schizophrenia: A PET Investigation. American Journal of Psychiatry, 157(4), 553-559. [Link]

  • Pillinger, T., McCutcheon, R. A., Vano, L., et al. (2020). Receptor Binding Profiles of Atypical Antipsychotics: Mechanisms of Therapeutic Actions and Adverse Side Effects. Frontiers in Psychiatry, 11, 635. [Link]

  • Ciobica, A., Padurariu, M., Dobrin, I., et al. (2012). Ris and 9-HO-Ris affinity (Ki) for dopamine D2 and serotonin 5HT receptors. Revista Medico-Chirurgicala a Societatii de Medici si Naturalisti din Iasi, 116(2), 579-583. [Link]

  • Raedler, T. J., Bymaster, F. P., Tandon, R., et al. (2007). Radioreceptor-binding affinities (K i values) of haloperidol, clozapine and olanzapine for dopamine, serotonin, muscarinic and histamine receptor subtypes. ResearchGate. [Link]

  • Seeman, P., & Tallerico, T. (1999). The High Affinity Dopamine D2 Receptor Agonist MCL-536: A New Tool for Studying Dopaminergic Contribution to Neurological Disorders. Synapse, 32(3), 211-217. [Link]

  • Couchman, L., & Morgan, P. E. (2023). Olanzapine Pharmacokinetics: A Clinical Review of Current Insights and Remaining Questions. Journal of Clinical Psychopharmacology, 43(6), 565-577. [Link]

  • Ginovart, N., & Kapur, S. (2012). Search for novel antipsychotic drugs: dopamine forever? ACS Chemical Neuroscience, 3(6), 411-416. [Link]

  • He, M., Deng, C., & Huang, X. F. (2013). Antipsychotic Drugs: From Receptor-binding Profiles to Metabolic Side Effects. Current Pharmaceutical Design, 19(20), 3687-3698. [Link]

  • Buckley, P. F. (2007). Receptor-Binding Profiles of Antipsychotics: Clinical Strategies When Switching Between Agents. The Journal of Clinical Psychiatry, 68(Suppl 6), 5-9. [Link]

  • Seeman, P., & Van Tol, H. H. (1995). Deriving the therapeutic concentrations for clozapine and haloperidol: the apparent dissociation constant of a neuroleptic at the dopamine D2 or D4 receptor varies with the affinity of the competing radioligand. Naunyn-Schmiedeberg's Archives of Pharmacology, 352(2), 151-156. [Link]

  • Wikipedia. (2024). Antipsychotic. Wikipedia. [Link]

  • Glennon, R. A., Gessner, G. W., & Smith, J. D. (1979). Serotonin Receptor Affinities of Psychoactive Phenalkylamine Analogues. Journal of Medicinal Chemistry, 22(4), 424-427. [Link]

  • Ma, Z. Z., Xu, W., Su, H., et al. (2008). Isoquinoline alkaloids isolated from Corydalis yanhusuo and their binding affinities at the dopamine D1 receptor. PubMed. [Link]

  • Leysen, J. E., Janssen, P. M., Gommeren, W., et al. (1992). Biochemical profile of risperidone, a new antipsychotic. Journal of Pharmacology and Experimental Therapeutics, 263(1), 302-314. [Link]

  • Xu, H., Zhou, S., Luo, X., et al. (2020). L-Tetrahydropalmatine, a Novel Dopamine Antagonist, Fails to Improve Psychiatric Symptoms as Adjunctive Treatment for Schizophrenia. Schizophrenia Bulletin, 46(3), 515-523. [Link]

  • Newman-Tancredi, A., Chaput, C., Gavaudan, S., et al. (1998). 5-HT1A receptor agonist-antagonist binding affinity difference as a measure of intrinsic activity in recombinant and native tissue systems. British Journal of Pharmacology, 124(5), 1009-1020. [Link]

  • Dr. Oracle. (2024). What receptor does Clozapine (clozapine) act on? Dr. Oracle. [Link]

  • Al-Shorbagy, M. Y., El-Sayad, M. S., & Abdel-Gawad, S. A. (2012). Multi-receptor drug design: Haloperidol as a scaffold for the design and synthesis of atypical antipsychotic agents. Bioorganic & Medicinal Chemistry Letters, 22(3), 1314-1318. [Link]

  • Guccione, S., Micale, N., & Germanà, G. P. (2015). 5HT1a Receptor Binding Affinities of a Series of Serotonin Transporter (SERT) Inhibitors and Related Thermodynamic Insights. Journal of Advances in Medical and Pharmaceutical Sciences, 3(3), 1-13. [Link]

  • Sahlholm, K., Zeberg, H., & Nilsson, J. (2013). The differential actions of clozapine and other antipsychotic drugs on the translocation of dopamine D2 receptors to the cell surface. Journal of Biological Chemistry, 288(29), 21008-21019. [Link]

  • Stahl, S. M. (2002). Clinician's Guide to Understanding Atypical Antipsychotic Drug Receptor Binding Properties. Primary Care Companion to The Journal of Clinical Psychiatry, 4(Suppl 1), 10-15. [Link]

  • Psychopharmacology Institute. (2014). Mechanism of Action of Risperidone. Psychopharmacology Institute. [Link]

  • Wikipedia. (2024). Haloperidol. Wikipedia. [Link]

  • Wang, Y., Zhang, Y., & Chen, J. (2021). Antipsychotics With Different Chemical Structures Cause Different Degrees of Functional Impairments in the Primary Visual Cortex in a Murine Model: A Pilot Study. Frontiers in Pharmacology, 12, 693433. [Link]

  • Uddin, M. J., Hirose, K., & Iwata, H. (2009). Assessment of binding affinity to 5-hydroxytryptamine 2A (5-HT2A) receptor and inverse agonist activity of naftidrofuryl: comparison with those of sarpogrelate. Biological & Pharmaceutical Bulletin, 32(5), 841-845. [Link]

  • Dachy, K., & D'Souza, D. C. (2024). Understanding the Therapeutic Action of Antipsychotics: From Molecular to Cellular Targets With Focus on the Islands of Calleja. Schizophrenia Bulletin, 50(3), 524-531. [Link]

  • Rammes, G., Hosp, C., Eisensamer, B., et al. (2009). Identification of a Domain which Affects Kinetics and Antagonistic Potency of Clozapine at 5-HT3 Receptors. PLoS ONE, 4(8), e6715. [Link]

  • Ray, T. S. (2010). Psychedelics and the Human Receptorome. PLoS ONE, 5(2), e9019. [Link]

  • ResearchGate. (2018). Quantum-Chemical and KPG Analysis of the dopamine D2, serotonin 5-HT1A and serotonin 5-HT2A receptor affinities of a group of molecules derived from the multi-target D2AAK3 molecule. ResearchGate. [Link]

  • Yasuno, F., Ota, M., & Kosaka, J. (2017). Affinity States of Striatal Dopamine D2 Receptors in Antipsychotic-Free Patients with Schizophrenia. Scientific Reports, 7, 4493. [Link]

  • ResearchGate. (2013). Simplified receptor binding affinity profiles for atypical antipsychotics. ResearchGate. [Link]

  • Janssen, P. A., Niemegeers, C. J., Awouters, F., et al. (1994). Survey on the pharmacodynamics of the new antipsychotic risperidone. Psychopharmacology, 114(2), 181-191. [Link]

  • Egan, C., Grinde, E., & Dupre, A. (1998). High-affinity agonist binding correlates with efficacy (intrinsic activity) at the human serotonin 5-HT2A and 5-HT2C receptors. British Journal of Pharmacology, 124(4), 805-812. [Link]

  • Schuster, D., & Wolber, G. (2022). Identification of Novel Dopamine D2 Receptor Ligands—A Combined In Silico/In Vitro Approach. Molecules, 27(14), 4443. [Link]

  • Cichero, E., & Fossa, P. (2019). Identification of a Potent and Selective 5-HT1A Receptor Agonist with In Vitro and In Vivo Antinociceptive Activity. ACS Chemical Neuroscience, 10(6), 2846-2856. [Link]

  • Barrett, A. C., & Appel, J. B. (2008). The Affinity of D2-Like Dopamine Receptor Antagonists Determines the Time to Maximal Effect on Cocaine Self-Administration. Neuropsychopharmacology, 33(7), 1597-1607. [Link]

  • ResearchGate. (2020). Receptors' affinity profile of antipsychotic drugs. ResearchGate. [Link]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
(+/-)-Isocorypalmine
Reactant of Route 2
Reactant of Route 2
(+/-)-Isocorypalmine
© Copyright 2026 BenchChem. All Rights Reserved.